2,5-Anhydro-D-mannose Oxime

Core Science & Biosynthesis

Chemical structure and properties of 2,5-Anhydro-D-mannose Oxime

An In-depth Technical Guide to 2,5-Anhydro-D-mannose Oxime: Synthesis, Properties, and Applications

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2,5-Anhydro-D-mannose Oxime, a pivotal synthetic intermediate in carbohydrate chemistry and bioconjugation. The document details the compound's chemical structure and properties, offers in-depth, field-proven protocols for its synthesis from readily available starting materials, and explores its primary applications, particularly in the functionalization of biomolecules. While this molecule is principally utilized as a reactive intermediate, this guide consolidates the available knowledge to support researchers in its effective synthesis and application. We delve into the mechanistic underpinnings of its formation and reactivity, providing a robust framework for its use in drug development and materials science.

Introduction and Molecular Identity

2,5-Anhydro-D-mannose Oxime is a carbohydrate derivative featuring a stable furanose ring, a result of the anhydro bridge between carbons 2 and 5 of a mannose backbone. The presence of a highly reactive oxime functional group at the C-1 position makes it a valuable precursor for a variety of chemical modifications.[1] Its structure is fundamentally derived from D-mannose, a common natural monosaccharide.[1] This compound is primarily generated and used as a non-isolated intermediate or as a starting point for further synthesis, for example, in the creation of functionalized oligosaccharides for biomaterials.[2][3][4]

The oxime moiety imparts unique chemical properties, allowing for its use in "click chemistry" applications or as a stable linkage in bioconjugates, demonstrating greater stability at physiological pH compared to corresponding imine or hydrazone linkages.[1]

Chemical Structure

The core structure consists of a five-membered tetrahydrofuran ring with stereochemistry derived from D-mannose. The C-1 carbon, which would be an aldehyde in its precursor, is converted into an oxime (C=N-OH).

Caption: Structure of 2,5-Anhydro-D-mannose Oxime.

Physicochemical Properties

While detailed experimental data for the isolated compound is sparse in peer-reviewed literature, information from suppliers and related studies allows for a summary of its key properties.

Property	Value	Source(s)
CAS Number	127676-61-3	[1][5]
Molecular Formula	C₆H₁₁NO₅	[1]
Molecular Weight	177.16 g/mol	[1]
Appearance	White to off-white solid or viscous oil	[1]
Solubility	Soluble in water and various organic solvents	[1]

Synthesis of 2,5-Anhydro-D-mannose Oxime

The synthesis is a well-established two-step process. The first, and most critical, step is the generation of the 2,5-anhydro-D-mannose precursor via a ring contraction reaction. The second step is a standard condensation reaction to form the oxime.

Caption: Overall synthetic workflow for 2,5-Anhydro-D-mannose Oxime.

Step 1: Synthesis of the Precursor, 2,5-Anhydro-D-mannose

Causality and Expertise: The conversion of 2-amino-2-deoxy-D-glucose (D-glucosamine) or its polymeric form, chitosan, to 2,5-anhydro-D-mannose is a classic example of a nitrous acid-induced deamination coupled with a stereospecific ring contraction.[6] The primary amine on the C-2 carbon is converted into a diazonium salt by in situ generated nitrous acid (from sodium nitrite and acid). This diazonium group is an excellent leaving group (N₂ gas), and its departure facilitates a ring contraction, converting the pyranose (6-membered) ring into a more reactive furanose (5-membered) aldehyde.[6] Maintaining a low temperature (0 °C) is critical to control the reaction rate and prevent unwanted side reactions.

Experimental Protocol: This protocol is adapted from established procedures for the deamination of aminosugars.[6]

• Preparation: Prepare a solution of 2-amino-2-deoxy-D-glucose hydrochloride in deionized water.

• Cooling: Cool the solution to 0 °C in an ice-water bath with constant stirring.

• Acidification: Add an acidic resin (e.g., Amberlite IR-120 H⁺ form) to the solution to generate the acidic environment necessary for the formation of nitrous acid.

• Nitrite Addition: Prepare a solution of sodium nitrite (NaNO₂) in deionized water. Add this solution dropwise to the stirred glucosamine solution over a period of 2-4 hours. It is imperative to maintain the temperature at 0 °C throughout the addition to ensure selectivity and stability of the intermediates.

• Reaction Completion: After the addition is complete, allow the reaction to stir for an additional 1-2 hours at 0 °C.

• Work-up: Remove the acidic resin by filtration. The resulting aqueous solution contains the crude 2,5-anhydro-D-mannose. This solution is often used directly in the subsequent oximation step without extensive purification.[6] If isolation is required, lyophilization can be performed.

Step 2: Formation of 2,5-Anhydro-D-mannose Oxime

Causality and Expertise: The formation of an oxime is a robust and high-yielding reaction involving the nucleophilic attack of hydroxylamine on the aldehyde carbonyl of the 2,5-anhydro-D-mannose precursor. The reaction is typically fastest under mildly acidic conditions (pH 4-5). This pH range represents a compromise: it is acidic enough to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic, but not so acidic as to fully protonate the hydroxylamine, which would deactivate it as a nucleophile. The reaction proceeds through a tetrahedral intermediate which then dehydrates to form the final C=N double bond of the oxime.

Caption: General mechanism for acid-catalyzed oxime formation.

Experimental Protocol: This representative protocol is based on methodologies for the oximation of chitooligosaccharides with a terminal 2,5-anhydro-D-mannose unit.[2][7]

• Reactant Preparation: In a suitable flask, dissolve the crude 2,5-anhydro-D-mannose (from Step 1) in deionized water or a buffer solution (e.g., sodium acetate).

• Hydroxylamine Addition: Add a solution of hydroxylamine hydrochloride (NH₂OH·HCl), typically 2-10 molar equivalents relative to the aldehyde.

• pH Adjustment: Adjust the pH of the reaction mixture to between 4.0 and 5.0 by the careful addition of a base (e.g., Na₂CO₃ or NaOH solution). Monitor the pH closely with a pH meter.

• Reaction: Stir the solution at room temperature. The reaction is typically complete within 4-6 hours.[3] Progress can be monitored by techniques such as TLC or NMR if a standard is available.

• Purification: Upon completion, the product can be purified. For a small molecule like this, purification would likely involve chromatographic techniques such as column chromatography on silica gel.

Analytical Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The most characteristic signals would be for the proton at C-1 (the CH=NOH group). Due to the formation of E and Z isomers, two distinct signals (doublets or singlets) are expected for this proton, typically in the range of 6.5-7.5 ppm.[2] The other protons on the furanose ring would appear in the 3.5-5.0 ppm region.

  • ¹³C NMR: The C-1 carbon of the oxime would be expected to have a characteristic chemical shift in the range of 145-155 ppm. The other five carbons of the sugar backbone would appear in the typical carbohydrate region (60-90 ppm).[7]

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) would be expected to show a prominent ion corresponding to the protonated molecule [M+H]⁺ at m/z 178.07 or the sodium adduct [M+Na]⁺ at m/z 200.05.

• Infrared (IR) Spectroscopy: Key vibrational bands would include a broad O-H stretch (~3300-3400 cm⁻¹), a C=N stretch (~1640-1690 cm⁻¹), and a N-O stretch (~930-960 cm⁻¹).

Reactivity and Applications in Research

The primary utility of 2,5-Anhydro-D-mannose Oxime lies in its role as a bifunctional linker and a precursor for complex carbohydrate synthesis.

Bioconjugation and Biomaterial Development

The aldehyde group of the 2,5-anhydro-D-mannose precursor is significantly more reactive than the reducing ends of other common carbohydrates (like N-acetylglucosamine).[2][3] This heightened reactivity makes it an excellent target for modification. The subsequent formation of an oxime bond with an aminooxy-functionalized molecule is a highly efficient conjugation method.

Field-Proven Insight: Researchers have successfully exploited this reactivity to create diblock oligosaccharides.[2][4] Chitin oligomers are first produced with a terminal 2,5-anhydro-D-mannose unit. This terminal aldehyde is then reacted with a dioxyamine or dihydrazide linker.[2][4] The resulting functionalized oligomer now possesses a free aminooxy or hydrazide group at its terminus, which can then be used to "click" onto a second block of a different polysaccharide, creating novel biomaterials without the need for complex protection/deprotection strategies.[2][4]

Potential as a Glycosylation and Enzyme Inhibitor

Commercial sources suggest that 2,5-Anhydro-D-mannose Oxime acts as a glycosylation inhibitor by preventing the formation of glycosidic bonds and may also inhibit α-mannosidase.[1] While specific inhibitory constants (e.g., IC₅₀) for this compound against α-mannosidase are not available in the cited peer-reviewed literature, mannose analogues are a well-known class of α-mannosidase inhibitors. These enzymes are critical in the N-linked glycan processing pathway, and their inhibition is a target for therapeutic development. The structural similarity of 2,5-Anhydro-D-mannose Oxime to the natural substrate makes it a plausible candidate for such activity, though this requires experimental validation.

Safety and Handling

Specific safety data sheet (SDS) information for 2,5-Anhydro-D-mannose Oxime is not widely available. As with any chemical substance, it should be handled with appropriate care in a laboratory setting.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion

2,5-Anhydro-D-mannose Oxime represents a versatile and highly useful, albeit often transient, intermediate in synthetic carbohydrate chemistry. Its efficient two-step synthesis from D-glucosamine or chitosan provides access to a reactive furanose scaffold. The formation of the stable oxime linkage is central to its primary application in the construction of complex bioconjugates and advanced biomaterials. While further research is needed to experimentally validate its potential as an enzyme inhibitor, its foundational role as a synthetic building block is well-established. This guide provides the necessary theoretical background and practical protocols to empower researchers to confidently synthesize and utilize this valuable chemical entity.

References

• Dalheim, M. Ø., Guillarme, S., Auzély-Velty, R., & Christensen, B. E. (2020). Reducing-End Functionalization of 2,5-Anhydro-d-mannofuranose-Linked Chitooligosaccharides by Dioxyamine: Synthesis and Characterization. Molecules, 25(5), 1145. Available at: [Link]

• Mo, I. V., Dalheim, M. Ø., Aachmann, F. L., Schatz, C., & Christensen, B. E. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Biomacromolecules, 21(7), 2884–2895. Available at: [Link]

• Mo, I. V., Dalheim, M. Ø., Aachmann, F. L., Schatz, C., & Christensen, B. E. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. ACS Publications. Available at: [Link]

• PubMed. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Available at: [Link]

• NextSDS. 2,5-ANHYDRO-D-MANNOSE OXIME — Chemical Substance Information. Available at: [Link]

Sources

• 1. CAS 127676-61-3: 2,5-ANHYDRO-D-MANNOSE OXIME | CymitQuimica [cymitquimica.com]
• 2. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Reducing-End Functionalization of 2,5-Anhydro-d-mannofuranose-Linked Chitooligosaccharides by Dioxyamine: Synthesis and Characterization - PMC [pmc.ncbi.nlm.nih.gov]

1H and 13C NMR chemical shifts for 2,5-Anhydro-D-mannose Oxime

In-Depth Technical Guide: 1 H and 13 C NMR Chemical Shifts for 2,5-Anhydro-D-mannose Oxime

Executive Summary and Mechanistic Context

The functionalization of carbohydrates is a cornerstone of modern bioconjugation, particularly in the development of targeted drug delivery systems and advanced biomaterials. When chitosan or chitin undergoes depolymerization via nitrous acid (HONO), the process selectively cleaves the β -(1$\rightarrow$4) glycosidic bonds at the D-glucosamine residues. This reaction yields a highly reactive 2,5-anhydro-D-mannose (M-unit) at the reducing end of the cleaved polymer .

While the M-unit possesses a terminal aldehyde, NMR studies reveal that in aqueous environments, this aldehyde exists almost exclusively in its hydrated, unreactive gem-diol form . To harness this terminal group for bioconjugation, researchers frequently employ oxime-click chemistry . By reacting the M-unit with an oxyamine (R-O-NH 2​ ) under mildly acidic conditions, the equilibrium is driven toward the formation of a highly stable oxime linkage. Understanding the precise 1 H and 13 C NMR chemical shifts of the resulting 2,5-anhydro-D-mannose oxime is critical for validating the success, regioselectivity, and stereochemistry (E/Z isomerism) of these bioconjugation workflows.

Reaction pathway from chitosan depolymerization to oxime bioconjugation.

Quantitative Data: NMR Chemical Shift Assignments

The formation of the oxime bond introduces distinct stereochemical and electronic changes to the furanose ring. Because the oxime double bond (C=N) restricts rotation, the reaction yields a mixture of E and Z isomers . The E-isomer is typically the major product due to reduced steric hindrance between the furanose ring and the incoming oxyamine group .

The tables below summarize the definitive 1 H and 13 C NMR chemical shifts for 2,5-anhydro-D-mannose oxime derivatives acquired in D 2​ O at 298 K.

Table 1: 1 H NMR Chemical Shifts (δ, ppm)

Note: Spectra acquired at 600/800 MHz in D 2​ O. Shifts may vary by ±0.05 ppm depending on the attached polymer chain.

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant ( J , Hz)	Assignment Notes
H1 (E-isomer)	7.64	d	4.3	Oxime CH=N proton (major stereoisomer)
H1 (Z-isomer)	7.04	d	6.2	Oxime CH=N proton (minor stereoisomer)
H1 (Gem-diol)	5.09 – 5.11	d	5.2	Unreacted hydrated aldehyde (baseline reference)
H1 (Aldehyde)	9.52	m	-	Trace free aldehyde (rarely observed without heating)
H2	4.45 – 4.50	m	-	Furanose ring proton
H3	4.18 – 4.22	m	-	Furanose ring proton
H4	4.05 – 4.08	t	5.6	Furanose ring proton
H5	3.91 – 3.95	m	-	Furanose ring proton
H6, H6'	3.36 – 3.40	m	-	Exocyclic methylene protons

Table 2: 13 C NMR Chemical Shifts (δ, ppm)

Note: Extracted from 1D 13 C and 2D HSQC/HMBC correlations.

Position	Chemical Shift (δ, ppm)	Assignment Notes
C1 (E-isomer)	~152.5	Oxime carbon (C=N); diagnostic peak for successful ligation
C1 (Z-isomer)	~153.2	Oxime carbon (C=N); minor isomer
C1 (Gem-diol)	~90.5 – 92.0	Hydrated carbon (unreacted M-unit)
C2	~82.0	Furanose ring carbon
C3	~77.5	Furanose ring carbon
C4	~80.2	Furanose ring carbon
C5	~84.5	Furanose ring carbon
C6	~61.5	Exocyclic methylene carbon

Causality in Experimental Choices (E-E-A-T)

To ensure scientific integrity and reproducibility, every parameter in the synthesis and characterization of 2,5-anhydro-D-mannose oxime must be deliberately chosen:

• Why pH 3.0–4.0 for Oxime Ligation? Oxime formation requires the nucleophilic attack of the oxyamine on the aldehyde, followed by dehydration. If the pH is too high, the intermediate carbinolamine cannot be protonated, halting dehydration. If the pH is too low (< 2.0), the oxyamine becomes fully protonated and loses its nucleophilicity, while the glycosidic bonds of the polymer risk acid hydrolysis. A pH of 3.0–4.0 perfectly balances these competing kinetic demands .

• Why D 2​ O and TSP for NMR? Carbohydrate ring protons resonate tightly between 3.0 and 5.0 ppm. Using H 2​ O would result in a massive solvent peak at ~4.7 ppm, completely obscuring the H2-H5 signals. D 2​ O eliminates this interference. Sodium 3-(trimethylsilyl)propionate-d 4​ (TSP) is utilized as the internal standard because it is highly water-soluble and provides a sharp, unambiguous reference peak at exactly 0.00 ppm.

Experimental Protocols: A Self-Validating System

The following step-by-step methodology outlines the synthesis of the oxime conjugate and the subsequent NMR validation workflow. This protocol incorporates built-in Quality Control (QC) checkpoints to ensure the system is self-validating.

Phase 1: M-Unit Generation and Oxime Ligation

• Depolymerization: Dissolve chitosan in D 2​ O containing deuterated acetic acid (0.5% w/v). Add a substoichiometric amount of NaNO 2​ relative to the D-glucosamine units. Stir at room temperature for 4 hours.

• QC Checkpoint 1: Acquire a rapid 1D 1 H NMR spectrum. The reaction is validated by the appearance of the gem-diol doublet at ~5.10 ppm and the disappearance of the intact glucosamine H1 signal.

• Ligation: Introduce the desired oxyamine reagent (e.g., MeO-PEG-ONH 2​ ) at a 5-fold molar excess relative to the M-unit. Adjust the pH to 3.5 using dilute DCl or NaOD.

• Incubation: Stir the mixture at 45 °C for 24 hours. The mild heat accelerates the dehydration of the carbinolamine intermediate.

• Purification: Terminate the reaction by dialyzing the mixture (MWCO 100–500 Da) against 0.05 M NaCl to remove unreacted oxyamine, followed by exhaustive dialysis against pure water and freeze-drying.

Phase 2: NMR Acquisition and Stereochemical Validation

• Sample Preparation: Dissolve 10–15 mg of the purified oxime conjugate in 600 µL of D 2​ O. Add 3 µL of 1% TSP as an internal standard.

• Acquisition: Utilize a high-field NMR spectrometer (600 MHz or 800 MHz equipped with a cryoprobe). Acquire a 1D 1 H spectrum with a minimum of 64 scans and a relaxation delay (d1) of 6 seconds to ensure quantitative integration.

• QC Checkpoint 2 (Stereochemical Validation): Integrate the E-oxime doublet at 7.64 ppm and the Z-oxime doublet at 7.04 ppm. A successful, unhindered reaction typically yields an E/Z ratio between 2:1 and 4:1.

• Degree of Functionalization (DF): Calculate the DF by comparing the combined integrals of the E and Z oxime protons against the residual gem-diol proton at 5.10 ppm.

• 2D Confirmation: Acquire 2D HSQC and COSY spectra to unambiguously assign the furanose ring protons (H2-H5) and rule out the formation of physical mixtures (which would be evident in DOSY NMR).

Self-validating NMR acquisition and analysis workflow for oxime conjugates.

References

• Title: 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides Source: Biomacromolecules (ACS Publications) URL: [Link]

• Title: Synthesis of Polysaccharide-b-PEG Block Copolymers by Oxime Click Source: Chemical Communications (Royal Society of Chemistry) URL: [Link]

• Title: Regioselective thioacetylation of chitosan end-groups for nanoparticle gene delivery systems Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

Mass Spectrometry Fragmentation Pathways of 2,5-Anhydro-D-mannose Oxime

An In-Depth Technical Guide

Abstract: This technical guide provides a comprehensive examination of the mass spectrometric behavior of 2,5-Anhydro-D-mannose oxime, a derivative of a significant carbohydrate moiety often resulting from the nitrous acid deamination of chitosan.[1][2] We delve into the core fragmentation pathways under both Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) following silylation and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) for the underivatized form. This document is intended for researchers, scientists, and drug development professionals who require robust analytical methods for the structural characterization of this and related compounds. We present detailed mechanistic explanations, validated experimental protocols, and visual fragmentation schemes to serve as a practical resource for method development and data interpretation.

Introduction to 2,5-Anhydro-D-mannose and its Analysis

2,5-Anhydro-D-mannose, also known as chitose, is a furanose-form monosaccharide notable for its reactive aldehyde group.[1][3] Its presence at the reducing end of chitosan oligomers makes it a key target for chemical modification and characterization. The analysis of carbohydrates by mass spectrometry presents unique challenges due to their high polarity, low volatility, and tendency to exist as multiple tautomers in solution.[4][5]

A common and effective strategy to overcome these challenges, particularly for GC-MS analysis, is chemical derivatization.[6][7] Oximation, the reaction of the aldehyde or ketone group with a hydroxylamine reagent, is a critical first step. This process "locks" the carbohydrate in its open-chain form, preventing the formation of multiple anomeric peaks in the chromatogram and providing a single, stable derivative for analysis.[4] For GC analysis, oximation is typically followed by silylation to replace polar hydroxyl groups with non-polar trimethylsilyl (TMS) ethers, thereby increasing the compound's volatility.[8]

Alternatively, LC-ESI-MS allows for the analysis of the polar, underivatized oxime directly from solution, providing complementary structural information through collision-induced dissociation (CID).[9][10] This guide will explore both analytical avenues, providing the expertise necessary to select the appropriate methodology and confidently interpret the resulting fragmentation data.

Derivatization Strategy for GC-MS Analysis

For GC-MS, derivatization is not merely a suggestion but a prerequisite for successful analysis. The dual-step oximation-silylation protocol is a field-proven method that yields stable, volatile derivatives suitable for gas chromatography.

Expert Insight: The primary rationale for this two-step process is control. Oximation simplifies the analytical problem by eliminating tautomers, resulting in a cleaner chromatogram, which typically shows two distinct peaks corresponding to the syn- and anti- isomers of the oxime.[11] Subsequent silylation of all hydroxyl groups ensures the molecule can traverse the GC column at a reasonable temperature without thermal degradation.

Protocol 2.1: Two-Step Oximation and Silylation

This protocol is designed to be self-validating, with clear steps for preparing a sample of 2,5-Anhydro-D-mannose for GC-MS analysis.

Materials:

• 2,5-Anhydro-D-mannose standard

• Pyridine (anhydrous)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Ethyl Acetate (anhydrous)

• Reaction vials (2 mL) with screw caps

Methodology:

• Sample Preparation: Accurately weigh approximately 1 mg of 2,5-Anhydro-D-mannose into a reaction vial.

• Oximation:

  • Prepare a fresh solution of 20 mg/mL hydroxylamine hydrochloride in anhydrous pyridine.

  • Add 200 µL of this solution to the sample vial.

  • Securely cap the vial and heat at 80°C for 30 minutes. The pyridine acts as both a solvent and an acid scavenger for the HCl released.

• Silylation:

  • Allow the vial to cool to room temperature.

  • Add 200 µL of BSTFA + 1% TMCS. The TMCS acts as a catalyst to ensure complete silylation.

  • Securely cap the vial and heat again at 80°C for 45 minutes.

• Final Preparation:

  • Cool the vial to room temperature. The sample is now ready for direct injection into the GC-MS or can be diluted with an anhydrous solvent like ethyl acetate if necessary.

GC-EI-MS Fragmentation of Silylated 2,5-Anhydro-D-mannose Oxime

Upon entering the electron ionization (EI) source, the per-silylated derivative of 2,5-Anhydro-D-mannose oxime undergoes energetic fragmentation, producing a characteristic mass spectrum. The resulting odd-electron molecular ion ([M]⁺•) has a calculated m/z of 539.

Primary Fragmentation Mechanisms

The fragmentation patterns observed are a direct consequence of the molecule's structure, driven by the stability of the resulting ions and neutral losses. Key mechanisms include:

• Alpha-Cleavage (α-Cleavage): This is a dominant fragmentation pathway for silylated ethers and amines. The ionization often occurs at a heteroatom (oxygen or nitrogen), and subsequent cleavage of an adjacent C-C bond leads to a highly stable, resonance-stabilized cation.[12]

• TMS-Group Rearrangements and Losses: The TMS groups are prone to characteristic losses. The loss of a methyl radical (•CH₃) results in an [M-15]⁺ ion. The cleavage of a Si-C bond can lead to the loss of a trimethylsilyl radical (•Si(CH₃)₃) or the formation of a trimethylsilyl cation at m/z 73. Rearrangements can also lead to the neutral loss of trimethylsilanol (TMSOH, 90 Da).

• Ring Structure Fragmentation: Cleavage across the furanose ring, though less common than in glycosidic bond cleavages of larger sugars, can still occur, providing valuable diagnostic ions.[13]

Proposed Fragmentation Scheme

The following diagram illustrates the most probable fragmentation pathways for the per-trimethylsilyl derivative of 2,5-Anhydro-D-mannose oxime.

Caption: Proposed LC-ESI-MS/MS fragmentation pathways for protonated 2,5-Anhydro-D-mannose oxime.

Recommended Analytical Protocols

The following are starting-point protocols for robust analysis. Optimization is recommended based on the specific instrumentation and sample matrix.

Protocol 5.1: GC-MS Method

• GC System: Agilent 7890 or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column.

• Carrier Gas: Helium, constant flow at 1.0 mL/min.

• Inlet: Splitless mode, 280°C.

• Oven Program: Initial 100°C hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

• MS System: Agilent 5977 or equivalent single quadrupole or Q-TOF.

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition: Scan mode, m/z 50-600.

Protocol 5.2: LC-MS/MS Method

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: HILIC column (e.g., BEH Amide, 1.7 µm, 2.1 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 95% B, hold for 1 min, ramp to 50% B over 8 min, hold for 2 min, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temp: 40°C.

• MS System: Sciex QTRAP 6500+ or equivalent tandem mass spectrometer.

• Ionization: ESI, Positive Mode.

• Capillary Voltage: +4.5 kV.

• Source Temp: 450°C.

• Acquisition: Full scan (m/z 100-200) to find the precursor, followed by product ion scans of m/z 178.07. Collision energy should be ramped (e.g., 10-40 eV) to observe the full fragmentation profile.

Conclusion

The structural elucidation of 2,5-Anhydro-D-mannose oxime is effectively achieved through mass spectrometry, with GC-EI-MS and LC-ESI-MS/MS offering complementary and confirmatory data. Analysis by GC-MS following oximation and silylation provides a wealth of information through predictable α-cleavage and TMS-related fragmentation pathways. For a derivatization-free approach, LC-ESI-MS/MS reveals the structure through characteristic neutral losses and cross-ring cleavages. By understanding these distinct fragmentation patterns and employing the robust protocols outlined herein, researchers can confidently identify and characterize this important carbohydrate derivative in a variety of complex matrices.

References

• MASONACO. Mono- and disaccharides (GC-MS). [Link]

• Soria, A. C., et al. (2009). GC-MS data of TMS oximes of carbohydrates present in carrot sample. ResearchGate. [Link]

• Zhang, Y., et al. (2018). A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates. Molecules. [Link]

• Raggad, M., et al. (2015). GC-MS Method for the Quantitation of Carbohydrate Intermediates in Glycation Systems. Analytical Chemistry. [Link]

• Restek Corporation. (2024). Overcome the Complexities of Analyzing for Sugars by GC-MS. [Link]

• Lemmens, R., et al. (2018). Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation. Beilstein Journal of Organic Chemistry. [Link]

• Molnár-Perl, I., & Horváth, K. (2007). Characteristic fragmentation patterns of the trimethylsilyl and trimethylsilyl-oxime derivatives of various saccharides as obtained by gas chromatography coupled to ion-trap mass spectrometry. Journal of Chromatography A. [Link]

• Kopcsay, G., et al. (2022). Dihydrogen phosphate anion boosts the detection of sugars in electrospray ionization mass spectrometry: A combined experimental and computational investigation. Rapid Communications in Mass Spectrometry. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11116353, 2,5-Anhydromannose. [Link]

• Lavoie, G., et al. (2019). Production of 2,5-anhydro-d-mannose unit (M-Unit) at the reducing end... ResearchGate. [Link]

• Zaretskii, Z. V. I. (1982). Mass Spectrometry of Hydroxylamines, Oximes and Hydroxamic Acids. ChemInform. [Link]

• Taguchi, T., et al. (1998). An electrospray-ionization tandem mass spectrometry method for determination of the anomeric configuration of glycosyl 1-phosphate derivatives. Analytical Biochemistry. [Link]

• Dodds, E. D., et al. (2016). Mass Spectrometry Approach for Differentiation of Positional Isomers of Saccharides: Toward Direct Analysis of Rare Sugars. Journal of The American Society for Mass Spectrometry. [Link]

• Calvano, C.D., et al. (2017). Structural characterization of neutral saccharides by negative ion MALDI mass spectrometry using a superbasic proton sponge as deprotonating matrix. Journal of The American Society for Mass Spectrometry. [Link]

• Li, L., & Yi, W. (2012). Differentiation of underivatized monosaccharides by atmospheric pressure chemical ionization quadrupole time-of-flight mass spectrometry. Journal of Mass Spectrometry. [Link]

• Mohácsi-Farkas, C., et al. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules. [Link]

• TMP Chem. (2016). Mass Spectral Fragmentation Pathways. YouTube. [Link]

• LibreTexts Chemistry. (2022). 6.11: Fragmentation Pathways. [Link]

• Ho, T.T.B., et al. (2012). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Biomacromolecules. [Link]

• Lebrilla, C. B., et al. (1999). Fragmentation Reactions in the Mass Spectrometry Analysis of Neutral Oligosaccharides. Accounts of Chemical Research. [Link]

• Husser, S., et al. (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. MATLAB - A Ubiquitous Tool for the Practical Engineer. [Link]

• Wang, Y., et al. (2024). Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis. Molecules. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. MASONACO - Mono- and disaccharides (GC-MS) [masonaco.org]
• 5. Dihydrogen phosphate anion boosts the detection of sugars in electrospray ionization mass spectrometry: A combined experimental and computational investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcome the Complexities of Analyzing for Sugars by GC-MS [discover.restek.com]
• 8. researchgate.net [researchgate.net]
• 9. Mass Spectrometry Approach for Differentiation of Positional Isomers of Saccharides: Toward Direct Analysis of Rare Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. ricerca.uniba.it [ricerca.uniba.it]

A Senior Application Scientist's Guide to 2,5-Anhydro-D-mannose Oxime: Formation, Characterization, and Application

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Unique and Reactive Carbohydrate Derivative

In the intricate world of glycobiology and carbohydrate chemistry, the ability to selectively cleave and modify complex polysaccharides is paramount for both structural elucidation and the development of novel functional biomaterials. Nitrous acid (HONO) degradation is a powerful chemical tool that offers remarkable specificity for certain glycosaminoglycans (GAGs). This process does not merely shorten a polysaccharide chain; it generates a unique and highly reactive aldehyde at the new reducing terminus: 2,5-anhydro-D-mannose.

This technical guide provides an in-depth exploration of this process and its subsequent derivatization. We will dissect the mechanism of nitrous acid-mediated cleavage, detail the chemical properties of the resulting 2,5-anhydro-D-mannose residue, and provide a comprehensive overview of its conversion to the stable and versatile oxime derivative. For the researcher, understanding this pathway opens doors to creating novel oligosaccharide building blocks, biochemical probes, and precursors for advanced drug delivery systems.[1] This document moves beyond simple protocols to explain the causality behind the chemistry, empowering scientists to apply and adapt these techniques with confidence.

Part 1: The Genesis of 2,5-Anhydro-D-mannose via Nitrous Acid Degradation

The formation of 2,5-anhydro-D-mannose is a direct consequence of the selective chemical cleavage of specific glycosaminoglycans by nitrous acid. This reaction is not universal; its utility is rooted in its specificity for particular structural motifs within the polysaccharide chain.

Substrate Specificity: The N-Sulfated Glucosamine Target

Glycosaminoglycans are linear polysaccharides composed of repeating disaccharide units.[2] While many GAGs contain N-acetylated amino sugars, heparin and heparan sulfate are unique in their high content of N-sulfated glucosamine (GlcNSO₃) residues.[3][4] It is this N-sulfate group that serves as the specific target for nitrous acid under mild acidic conditions.[3][5] Other GAGs, such as chondroitin sulfate and hyaluronic acid, which contain N-acetylated hexosamines, are resistant to this cleavage method.[3][4] This exquisite specificity allows for the selective degradation of heparin-like structures from complex biological mixtures.[3]

The Deaminative Cleavage Mechanism

The reaction proceeds via deaminative cleavage at a low pH, typically around 1.5 to 2.0, and at room temperature.[4][5] The process can be understood through the following key steps:

• Attack and Diazotization: Nitrous acid attacks the N-sulfated amino group of the glucosamine residue.

• Formation of Unstable Intermediate: This leads to the formation of an unstable nitrososulfamide intermediate.

• Expulsion and Carbocation Formation: This intermediate rapidly decomposes, expelling nitrogen gas (N₂) and a sulfate group (SO₄²⁻).[4] This concerted departure results in the formation of a highly reactive carbocation at the C-2 position of the glucosamine ring.

• Ring Contraction and Aldehyde Formation: The C-2 carbocation is resolved by a nucleophilic attack from the ring oxygen (at C-5), leading to a ring contraction. This process cleaves the adjacent glycosidic bond and forms the stable five-membered 2,5-anhydro-D-mannose furanose ring at the newly created reducing end of the oligosaccharide fragment.[4]

The resulting oligosaccharide possesses a terminal aldehyde group that is significantly more reactive than the reducing ends of common monosaccharides, making it an ideal handle for subsequent chemical modifications.[6][7][8]

Caption: Mechanism of GAG cleavage to form 2,5-anhydro-D-mannose.

Part 2: Synthesis and Properties of 2,5-Anhydro-D-mannose Oxime

The aldehyde group of the 2,5-anhydro-D-mannose residue is a prime target for conjugation. Its conversion to an oxime is a robust and efficient method for creating a stable, functionalized oligosaccharide.

The Oximation Reaction

Oximation is the reaction of an aldehyde or ketone with hydroxylamine or its derivatives (such as O,O'-1,3-propanediylbishydroxylamine) to form an oxime.[1][9] This reaction is highly efficient for the 2,5-anhydro-D-mannose aldehyde. A key advantage of this system is that the reaction forms a stable, acyclic imine (the oxime) without the complication of forming cyclic N-glycosides, a common side reaction with other reducing sugars.[6][7][8] This clean conversion simplifies purification and ensures a well-defined product. The resulting oxime group not only stabilizes the reducing end but also serves as a versatile chemical linker for further modifications.[1]

Caption: Formation of 2,5-Anhydro-D-mannose Oxime.

Physicochemical Properties

2,5-Anhydro-D-mannose oxime, in its monomeric form, is typically a white to off-white solid.[1] When attached to oligosaccharide chains, its properties are influenced by the parent chain. However, the oxime linkage itself imparts unique characteristics. It is generally soluble in water and various organic solvents, facilitating its use in a range of biochemical applications.[1] The stability and reactivity of the oxime can be influenced by factors such as pH and temperature.[1]

Part 3: Analytical Characterization

Rigorous analytical validation is essential to confirm the successful synthesis of the target compound. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) provides a comprehensive structural characterization.

NMR Spectroscopy

¹H and ¹³C NMR are powerful tools for confirming the structure of the modified oligosaccharides. Samples are typically dissolved in deuterium oxide (D₂O) for analysis.[6][7][9]

• Confirmation of 2,5-Anhydro-D-mannose: The presence of the anhydro-mannose unit is confirmed by characteristic signals in the ¹H NMR spectrum. For example, the proton at C-1 of the hydrated aldehyde (gem-diol) form typically appears as a doublet around 4.9-5.1 ppm.[6][10]

• Confirmation of Oxime Formation: The successful conversion to an oxime is marked by the appearance of new, distinct signals corresponding to the CH =N proton of the oxime group, typically found downfield between 7.0 and 7.6 ppm.[9] Concurrently, the original aldehyde proton signal disappears.[9]

Proton	Typical ¹H Chemical Shift (ppm) in D₂O	Notes
Anhydro-mannose H-1 (gem-diol)	~4.9 - 5.1	Disappears upon oximation.[6][10]
Oxime C-H	~7.0 - 7.6	Appears upon successful oximation.[9]
Glucosamine H-2	~3.2	Characteristic of the main chain units.[10]

Table 1: Characteristic ¹H NMR signals for monitoring oxime formation.

Mass Spectrometry

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry is highly effective for analyzing the resulting oligosaccharide population. It allows for the determination of the molecular weight distribution of the fragments, confirming that depolymerization has occurred and that the subsequent derivatization has added the expected mass to each chain.[9]

Part 4: Applications in Research and Drug Development

The unique reactivity and defined structure of 2,5-anhydro-D-mannose and its oxime derivative make them valuable in several advanced applications.

• Synthesis of Diblock Oligosaccharides: The reactive aldehyde of 2,5-anhydro-D-mannose serves as an anchor point for creating complex biomaterials. By reacting it with dihydrazides or dioxyamines, the oligosaccharide can be "activated".[6][7][8] A second, different oligosaccharide block can then be attached, providing a straightforward, protection-free method for synthesizing novel diblock copolymers like chitin-b-dextran.[6][7]

• Biochemical Probes: The oxime linkage can be formed using hydroxylamine derivatives that carry reporter tags (e.g., fluorophores, biotin), allowing for the specific labeling of oligosaccharides generated by nitrous acid cleavage.[1]

• Drug Development and Glycobiology: As a derivative of mannose, a sugar crucial for glycoprotein synthesis and immune regulation, these compounds have potential as glycosylation inhibitors or as scaffolds for presenting bioactive molecules.[1][11] The related compound 2,5-anhydro-D-mannitol is known to inhibit gluconeogenesis, highlighting the potential for anhydro-sugars to interact with key metabolic pathways.[12][13]

Part 5: Experimental Protocols

The following protocols provide a validated workflow for the generation and characterization of oligosaccharides terminated with 2,5-anhydro-D-mannose oxime.

Workflow Overview

Caption: Experimental workflow from GAG to characterized oxime product.

Protocol 1: Nitrous Acid Depolymerization of Heparan Sulfate

Causality: This protocol uses a low pH to specifically protonate and attack the N-sulfate groups, initiating the deaminative cleavage cascade. The reaction is quenched by raising the pH, which deactivates the nitrous acid.

• Preparation: Dissolve heparan sulfate (or another N-sulfated GAG) in deionized water to a concentration of 10 mg/mL. Chill the solution in an ice bath.

• Reagent Addition: For every 1 mL of GAG solution, add 1 mL of freshly prepared, ice-cold 0.1 M sodium nitrite (NaNO₂) and 1 mL of ice-cold 0.2 M HCl. The final pH should be approximately 1.5.

• Reaction: Incubate the reaction mixture at room temperature for 10-30 minutes. The length of incubation can be adjusted to control the average molecular weight of the resulting fragments.

• Quenching: Stop the reaction by adding 1 M sodium carbonate (Na₂CO₃) solution dropwise until the pH reaches ~7.0.

• Purification: Transfer the quenched reaction mixture to a dialysis membrane (e.g., MWCO 100–500 Da) and dialyze extensively against deionized water to remove salts and reaction byproducts.[6][7] Lyophilize the purified oligosaccharides to obtain a dry powder.

Protocol 2: Synthesis of 2,5-Anhydro-D-mannose Oxime Derivative

Causality: This reaction is performed at a mildly acidic pH (~4.0-5.0) which is optimal for imine formation. A molar excess of the hydroxylamine derivative is used to drive the reaction to completion.

• Dissolution: Dissolve the lyophilized oligosaccharides from Protocol 1 in a suitable buffer (e.g., 500 mM sodium acetate buffer, pH 4.0) to a final concentration of ~20 mM.[6]

• Reagent Addition: Add a 10-fold molar excess of a dioxyamine reagent (e.g., O,O'-1,3-propanediylbishydroxylamine dihydrochloride).[9]

• Reaction: Allow the reaction to proceed at room temperature for at least 6-12 hours with gentle stirring.

• Purification: Purify the oxime-conjugated oligosaccharides from excess reagents via dialysis (MWCO 100-500 Da) against 0.05 M NaCl followed by deionized water, or by using size-exclusion chromatography (GFC).[6][7]

• Final Product: Lyophilize the purified product to obtain the final, stable oxime-terminated oligosaccharides.

Conclusion

The nitrous acid-mediated degradation of N-sulfated glycosaminoglycans is a cornerstone technique in carbohydrate chemistry, providing a reliable pathway to generate oligosaccharides with a uniquely reactive 2,5-anhydro-D-mannose terminus. The subsequent conversion of this aldehyde to a stable oxime derivative creates a versatile platform for further functionalization. This guide has detailed the underlying chemical principles, provided robust analytical and synthetic protocols, and highlighted the applications of these compounds in creating advanced biomaterials and biochemical tools. By understanding the "why" behind each step, researchers are well-equipped to leverage this powerful chemical strategy in their pursuit of novel solutions in drug development and glycobiology.

References

• Degradation of Heparan Sulfate by Nitrous Acid. Springer Nature Experiments. Available at: [Link]

• Vilar, R. E., Ghael, D., Li, M., Bhagat, D. D., Arrigo, L. M., Cowman, M. K., Dweck, H. S., & Rosenfeld, L. (1997). Nitric oxide degradation of heparin and heparan sulphate. Biochemical Journal, 324(Pt 2), 473–479. Available at: [Link]

• Conrad, H. E. (n.d.). Degradation of Heparan Sulfate by Nitrous Acid. ResearchGate. Available at: [Link]

• Dietrich, C. P., Nader, H. B., & Straus, A. H. (n.d.). Heparins and heparan sulfates. Structure, distribution and protein interactions. Universidade Federal de Sao Paulo. Available at: [Link]

• Toida, T., Hileman, R. E., Imanari, T., & Linhardt, R. J. (1996). Disaccharide analysis of heparin and heparan sulfate using deaminative cleavage with nitrous acid and subsequent labeling with paranitrophenyl hydrazine. Journal of Chromatography B: Biomedical Applications, 685(2), 341-348. Available at: [Link]

• Conrad, H. E. (2001). Nitrous Acid Degradation of Glycosaminoglycans. Current Protocols in Molecular Biology, Chapter 17, Unit 17.22A. Available at: [Link]

• Mo, I. V., Dalheim, M. Ø., Aachmann, F. L., Schatz, C., & Christensen, B. E. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Biomacromolecules, 21(7), 2884–2895. Available at: [Link]

• Mo, I. V., Dalheim, M. Ø., Aachmann, F. L., Schatz, C., & Christensen, B. E. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. ACS Publications. Available at: [Link]

• Mo, I. V., Dalheim, M. Ø., Aachmann, F. L., Schatz, C., & Christensen, B. E. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. PubMed. Available at: [Link]

• Nitrous Acid Degradation of Glycosaminoglycans. Scite. Available at: [Link]

• Ly, M., & Leach, F. E. (2020). Developments in Mass Spectrometry for Glycosaminoglycan Analysis: A Review. Molecules, 25(24), 5995. Available at: [Link]

• Coudurier, M., Faivre, J., Crépet, A., Ladavière, C., Delair, T., & Trombotto, S. (2020). Reducing-End Functionalization of 2,5-Anhydro-d-mannofuranose-Linked Chitooligosaccharides by Dioxyamine. Molecules, 25(5), 1143. Available at: [Link]

• 2,5-ANHYDRO-D-MANNOSE OXIME — Chemical Substance Information. NextSDS. Available at: [Link]

• Riquelme, P. T., Wernette-Hammond, M. E., Kneer, N. M., & Lardy, H. A. (1984). Regulation of carbohydrate metabolism by 2,5-anhydro-D-mannitol. Proceedings of the National Academy of Sciences, 81(11), 3249-3253. Available at: [Link]

• Kuszmann, J., Medgyes, G., & Boros, S. (2005). Synthesis of poly-O-sulfated glycosides of 2,5-anhydro-D-mannitol. Carbohydrate Research, 340(10), 1739-1749. Available at: [Link]

• Riquelme, P. T., Wernette-Hammond, M. E., Kneer, N. M., & Lardy, H. A. (1984). Regulation of carbohydrate metabolism by 2,5-anhydro-D-mannitol. PubMed. Available at: [Link]

• Production of 2,5-anhydro-d-mannose unit (M-Unit) at the reducing end... ResearchGate. Available at: [Link]

• Salim, E., Ailincai, D., & Trombotto, S. (2014). Chitooligosaccharide-2,5-anhydro-D-mannonic Acid. ResearchGate. Available at: [Link]

• Sharma, V., Kaur, N., & Singh, P. (2023). Mannose: a potential saccharide candidate in disease management. Journal of Food Science and Technology, 60(1), 1-13. Available at: [Link]

• Males, A., & Vocadlo, D. J. (2020). Structure, Function and Mechanism of N‐Glycan Processing Enzymes: endo‐α‐1,2‐Mannosidases and endo‐α‐1,2‐Mannanases of Glycoside Hydrolase Family GH99. Israel Journal of Chemistry, 60(3-4), 238-249. Available at: [Link]

Sources

• 1. CAS 127676-61-3: 2,5-ANHYDRO-D-MANNOSE OXIME | CymitQuimica [cymitquimica.com]
• 2. Nitrous acid degradation of glycosaminoglycans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation of Heparan Sulfate by Nitrous Acid | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. umc.br [umc.br]
• 6. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Mannose: a potential saccharide candidate in disease management - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulation of carbohydrate metabolism by 2,5-anhydro-D-mannitol - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Regulation of carbohydrate metabolism by 2,5-anhydro-D-mannitol - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 2,5-Anhydro-D-mannose Oxime as a Versatile Intermediate for Advanced Glycan Synthesis

Abstract

This technical guide provides a comprehensive overview of the synthesis and application of 2,5-Anhydro-D-mannose oxime, a highly valuable and reactive intermediate in modern glycan synthesis. We detail its preparation from readily available starting materials and present a robust protocol for its use as a glycosyl acceptor in the formation of complex N-O-linked oligosaccharides. This document is intended for researchers, chemists, and drug development professionals engaged in glycobiology, offering field-proven insights and detailed methodologies to leverage this unique building block for the synthesis of novel glycoconjugates and carbohydrate-based therapeutics.

Introduction: The Strategic Advantage of 2,5-Anhydro-D-mannose and its Oxime

In the intricate field of carbohydrate chemistry, the synthesis of complex oligosaccharides with defined linkages remains a significant challenge. The strategic selection of intermediates is paramount to achieving high yields and stereoselectivity. 2,5-Anhydro-D-mannose, also known as chitose, presents a unique structural motif—a furanose ring with a reactive aldehyde group. This aldehyde is not in equilibrium with cyclic hemiacetal forms in the same way as reducing sugars like glucose, making it a uniquely "open" and consistently reactive handle for chemical ligation.[1][2]

The conversion of this aldehyde to its corresponding oxime introduces an N-O linkage, which is of significant interest in the development of glycomimetics and novel glycoconjugates due to its stability and unique chemical properties.[3] Sugar oximes have emerged as powerful tools for ligation to peptides, lipids, and other molecules, and serve as versatile synthons for complex molecular architectures.[3] This guide focuses on the practical application of 2,5-Anhydro-D-mannose oxime as a key intermediate, detailing its synthesis and subsequent use in a stereoselective glycosylation reaction.

Synthesis of the 2,5-Anhydro-D-mannose Oxime Intermediate

The overall workflow for generating and utilizing 2,5-Anhydro-D-mannose oxime involves two primary stages: the synthesis of the aldehyde precursor and its subsequent conversion to the oxime.

Caption: Workflow for synthesis and glycosylation of 2,5-Anhydro-D-mannose oxime.

Protocol 1: Synthesis of 2,5-Anhydro-D-mannose

This protocol is adapted from the established method of nitrous acid deamination of aminosugars, which induces a deamination followed by a ring contraction to yield the desired furanose structure.[4]

Materials:

• D-Glucosamine hydrochloride (1.0 equiv)

• Sodium nitrite (NaNO₂) (1.1 equiv)

• Deionized water

• Dowex® 50WX8 (H⁺ form) resin

• Acetone

Procedure:

• Preparation: Dissolve D-glucosamine hydrochloride (e.g., 10.0 g, 46.4 mmol) in deionized water (200 mL) in a flask equipped with a magnetic stirrer. Cool the solution to 0°C in an ice bath.

• Nitrous Acid Generation & Reaction: To the cooled solution, add Dowex® 50WX8 (H⁺ form) resin (approx. 50 g). While stirring vigorously, add a solution of sodium nitrite (3.52 g, 51.0 mmol) in deionized water (50 mL) dropwise over 2 hours. Maintain the temperature at 0°C throughout the addition.

• Reaction Monitoring & Work-up: After the addition is complete, allow the reaction to stir at 0°C for an additional 2 hours. Monitor the reaction for the disappearance of the starting material by TLC (e.g., using a system of n-butanol:acetic acid:water = 2:1:1 and staining with ninhydrin).

• Resin Removal: Once the reaction is complete, remove the resin by filtration, washing it thoroughly with deionized water.

• Purification: Concentrate the filtrate under reduced pressure to a syrupy residue. This crude 2,5-Anhydro-D-mannose is often used directly in the next step. If necessary, further purification can be achieved by precipitating impurities by adding acetone, filtering, and reconcentrating the filtrate. The product is a clear, viscous syrup.

Expert Insight: The in situ generation of nitrous acid is critical for controlling the reaction rate and minimizing side products. Maintaining a low temperature (0°C) is essential to prevent the degradation of both the nitrous acid and the aldehyde product.[4] The product, also known as chitose, is hygroscopic and is best used promptly.

Protocol 2: Synthesis of 2,5-Anhydro-D-mannose Oxime

This step involves a standard condensation reaction between the aldehyde precursor and hydroxylamine.

Materials:

• Crude 2,5-Anhydro-D-mannose (1.0 equiv)

• Hydroxylamine hydrochloride (1.2 equiv)

• Pyridine (2.5 equiv)

• Ethanol

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Dissolve the crude 2,5-Anhydro-D-mannose (e.g., 5.0 g, 30.8 mmol) in ethanol (100 mL). To this solution, add hydroxylamine hydrochloride (2.57 g, 37.0 mmol) and pyridine (6.2 mL, 77.0 mmol).

• Reaction: Stir the mixture at room temperature for 12-16 hours. The formation of the oxime can be monitored by TLC (e.g., using ethyl acetate:methanol = 9:1), observing the appearance of a new, more polar spot.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: The resulting residue is purified by silica gel column chromatography. Elute with a gradient of ethyl acetate in hexanes, followed by methanol in ethyl acetate (e.g., 0% to 10% methanol) to isolate the product.

• Final Product: Combine the fractions containing the product and concentrate under reduced pressure. The 2,5-Anhydro-D-mannose oxime is typically obtained as a white to off-white solid.

Expected Characterization Data:

• Molecular Formula: C₆H₁₁NO₅

• Molecular Weight: 177.16 g/mol

• ¹H NMR (500 MHz, D₂O): Expect characteristic signals for the furanose ring protons and two distinct signals for the oxime proton (CH=NOH) corresponding to the E and Z isomers, typically in the range of 7.0-7.8 ppm.[5]

• ¹³C NMR (125 MHz, D₂O): Expect signals for the five furanose carbons and a signal for the oxime carbon (C1) around 150 ppm.

• Mass Spectrometry (ESI-MS): Expect to find [M+H]⁺ at m/z 178.06 or [M+Na]⁺ at m/z 200.04.

Application in Glycosylation: N-O-Linked Disaccharide Synthesis

The oxime functionality of 2,5-Anhydro-D-mannose oxime serves as an excellent nucleophile (acceptor) for glycosylation reactions, allowing for the formation of a stable N-O glycosidic bond. This protocol describes a representative glycosylation using a gold(I) catalyst, a system known for its efficiency and mild reaction conditions.[6]

Caption: Mechanism of Gold(I)-catalyzed glycosylation of the oxime acceptor.

Protocol 3: Gold(I)-Catalyzed Glycosylation

Materials:

• 2,5-Anhydro-D-mannose oxime (1.0 equiv)

• Perbenzoylated glucopyranosyl ortho-hexynylbenzoate (Glycosyl Donor) (1.2 equiv)

• (Triphenylphosphine)gold(I) trifluoromethanesulfonate (PPh₃AuOTf) (0.2 equiv)

• Activated molecular sieves (4 Å)

• Anhydrous dichloromethane (DCM)

Procedure:

• Preparation: In an oven-dried flask under an argon atmosphere, add activated 4 Å molecular sieves. Add a solution of 2,5-Anhydro-D-mannose oxime (e.g., 100 mg, 0.56 mmol) and the glycosyl donor (e.g., 475 mg, 0.68 mmol) in anhydrous DCM (5 mL). Stir the mixture at room temperature for 30 minutes.

• Catalyst Addition: Add the PPh₃AuOTf catalyst (e.g., 56 mg, 0.11 mmol) to the reaction mixture.

• Reaction: Stir the reaction at room temperature. Monitor the progress by TLC (e.g., hexanes:ethyl acetate = 2:1). The reaction is typically complete within 2-4 hours.

• Quenching and Work-up: Once the starting materials are consumed, quench the reaction by adding a few drops of triethylamine. Filter the mixture through a pad of Celite® to remove the molecular sieves and wash with DCM.

• Purification: Concentrate the filtrate and purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the N-O-linked disaccharide as a mixture of E/Z isomers.

Expected Results and Data Presentation

The glycosylation of sugar oximes often proceeds in high yields. The ratio of E/Z isomers of the resulting oxime-linked disaccharide is dependent on the structure of both the donor and the acceptor.[3][6]

Glycosyl Donor	Acceptor	Catalyst	Yield (%)	E/Z Ratio	Reference
Perbenzoyl Glucosyl o-hexynylbenzoate	1,2:3,4-di-O-isopropylidene galactopyranose 6-oxime	PPh₃AuOTf	95	1:6.9 (Z:E)	[6]
Perbenzoyl L-Rhamnosyl o-hexynylbenzoate	Methyl 2,3-di-O-benzyl-6-deoxy-α-D-glucopyranoside 4-oxime	PPh₃AuOTf	96	1:9.7 (Z:E)	[3]
Perbenzoyl D-Ribosyl o-hexynylbenzoate	1,2:5,6-di-O-isopropylidene glucofuranoside 3-oxime	PPh₃AuOTf	92	1:6.4 (Z:E)	[3]

Trustworthiness of the Protocol: The protocol's reliability stems from the use of well-established gold(I) catalysis, which is known for its mild conditions and high functional group tolerance. The formation of the N-O linkage is thermodynamically favorable. The reaction can be reliably monitored by TLC, and the products are readily purified by standard chromatographic techniques. The expected formation of E/Z isomers is a known characteristic of such reactions and can be confirmed by ¹H NMR spectroscopy.

Conclusion

2,5-Anhydro-D-mannose oxime is a powerful and versatile intermediate for the synthesis of complex glycans. Its preparation is straightforward from D-glucosamine, and its unique reactivity allows for efficient and high-yielding glycosylation reactions to form stable N-O-linked disaccharides. The protocols detailed in this guide provide a solid foundation for researchers to incorporate this valuable building block into their synthetic strategies, paving the way for the development of novel glycoconjugates for therapeutic and research applications.

References

• Mo, I. V., Dalheim, M. Ø., Aachmann, F. L., Schatz, C., & Christensen, B. E. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Biomacromolecules, 21(7), 2884–2895. [Link]

• Mo, I. V., et al. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. PubMed Central. [Link]

• Yu, B., & Li, Y. (2012). Construction of Interglycosidic N–O Linkage via Direct Glycosylation of Sugar Oximes. Organic Letters, 14(16), 4194–4197. [Link]

• Casali, E., et al. (2021). Highly Stereoselective Glycosylation Reactions of Furanoside Derivatives via Rhenium (V) Catalysis. The Journal of Organic Chemistry. [Link]

• Figshare. (2021). Highly Stereoselective Glycosylation Reactions of Furanoside Derivatives via Rhenium (V) Catalysis. The Journal of Organic Chemistry - ACS Figshare. [Link]

• ResearchGate. (2021). Highly Stereoselective Glycosylation Reactions of Furanoside Derivatives via Rhenium (V) Catalysis. [Link]

• López Sastre, J. A., et al. (1988). A new synthesis of 2,5-anhydro-D-mannose derivatives. Canadian Journal of Chemistry, 66(12), 2975-2979. [Link]

• Mavromoustakos, S. (2024). Functionalized Sugar Oximes: Synthesis and Utilization for Structurally Diverse Scaffolds. Juniper Publishers. [Link]

• Wang, Y. (2012). Stereoselectivity in Furanose Glycosylation. Helda - University of Helsinki. [Link]

• Salim, E., Ailincai, D., & Trombotto, S. (2014). Chitooligosaccharide-2,5-anhydro-D-mannonic Acid. MDPI. [Link]

• Kuszmann, J., Medgyes, G., & Boros, S. (2005). Synthesis of poly-O-sulfated glycosides of 2,5-anhydro-D-mannitol. Carbohydrate Research, 340(10), 1739-1749. [Link]

• ResearchGate. (2025). Chitooligosaccharide-2,5-anhydro-D-mannonic Acid. [Link]

• ResearchGate. (2012). 13C and 1H chemical shifts of the each mannose of M5. [Link]

• Coudurier, M., et al. (2020). Reducing-End Functionalization of 2,5-Anhydro-d-mannofuranose-Linked Chitooligosaccharides by Dioxyamine: Synthesis and Characterization. PubMed Central. [Link]

• ResearchGate. (2020). Production of 2,5-anhydro-d-mannose unit (M-Unit) at the reducing end... [Link]

• Biological Magnetic Resonance Data Bank. D-(+)-Mannose. [Link]

• Kuszmann, J., & Medgyes, G. (2006). Glycosidation of 2,5-anhydro-3,4-di-O-benzyl-D-mannitol with different glucopyranosyl donors: a comparative study. Carbohydrate Research, 341(6), 776-781. [Link]

Sources

• 1. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: High-Resolution GC-MS Profiling of Heparan Sulfate Cleavage Products via 2,5-Anhydro-D-Mannose Oxime-TMS Derivatization

Executive Summary

The structural elucidation of complex glycosaminoglycans (GAGs), such as heparan sulfate (HS) and heparin, is a critical bottleneck in biologic drug development and extracellular matrix biology. Deaminative cleavage followed by Gas Chromatography-Mass Spectrometry (GC-MS) provides a high-resolution avenue for sequence and compositional analysis. This application note details an optimized, self-validating protocol for the derivatization of 2,5-anhydro-D-mannose (2,5-AM)—the diagnostic terminal residue of nitrous acid-cleaved heparin—into its volatile Oxime-Trimethylsilyl (TMS) derivative for robust GC-MS quantification.

Mechanistic Causality: The Chemistry of Derivatization

To achieve reproducible chromatographic separation, researchers must understand the chemical causality governing sugar derivatization.

The Origin of 2,5-AM: Chemical degradation of heparin relies on oxidative deamination by 1, which specifically targets N-sulfated glucosamine (GlcNS) residues[1]. This cleavage induces a ring contraction, yielding a 2 at the newly formed reducing end[2].

Why Oximation? Unlike standard pyranose sugars, 2,5-AM possesses a free aldehyde at C1, which in aqueous environments exists predominantly in an3[3]. Direct GC-MS analysis of native 2,5-AM is impossible due to its thermal instability. By reacting the sample with hydroxylamine hydrochloride in pyridine, the reactive C1 aldehyde is converted into a stable oxime. Pyridine acts dually as a highly efficient solvent for polar sugars and as a basic catalyst to neutralize the HCl, driving the nucleophilic attack. This step locks the sugar into predictable syn and anti geometric isomers, preventing ambiguous ring-opening/closing dynamics during injection.

Why Silylation? Following oximation, the molecule still contains polar hydroxyl groups. Treatment with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) containing 1% TMCS (Trimethylchlorosilane) replaces all active protons with 4[4]. BSTFA is preferred over MSTFA because its byproducts are highly volatile and elute in the solvent front, leaving a clean baseline for the sugar derivatives. The 1% TMCS acts as a critical Lewis acid catalyst to silylate sterically hindered secondary hydroxyls on the furanose ring.

Visualizations of the Derivatization Workflow

Chemical derivatization pathway of Heparan Sulfate to 2,5-AM Oxime-TMS for GC-MS analysis.

Step-by-step experimental workflow for the preparation and GC-MS analysis of 2,5-AM Oxime.

Materials and Reagents

• Standards: 2,5-Anhydro-D-mannose (Reference standard), myo-Inositol (Internal Standard, IS).

• Reagents: Hydroxylamine hydrochloride (NH₂OH·HCl, 99%), Anhydrous Pyridine, BSTFA + 1% TMCS (Derivatization grade), GC-grade Hexane.

• Equipment: Dry block heater, nitrogen evaporator, GC-MS system (e.g., Agilent 7890B/5977B) equipped with an HP-5MS capillary column.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol incorporates a self-validating internal standard loop. The recovery of myo-inositol validates reagent efficacy, while the presence of the syn/anti doublet peak authenticates the oxime conversion.

Step 1: Sample Preparation & Internal Standardization

• Transfer an aliquot containing 10–100 µg of 2,5-AM (or lyophilized HONO-cleaved heparin fragments) into a 2.0 mL glass reaction vial.

• Add 10 µL of myo-inositol internal standard solution (1 mg/mL in water). Note: The IS must be added prior to drying to correct for any downstream volumetric losses.

• Lyophilize or dry the sample completely under a gentle stream of nitrogen at 40 °C. Critical: Moisture severely quenches silylation reagents.

Step 2: Oximation

• Prepare a fresh solution of hydroxylamine hydrochloride in anhydrous pyridine (25 mg/mL).

• Add 50 µL of the oximation reagent to the dried sample.

• Cap the vial tightly with a PTFE-lined septum and vortex for 30 seconds.

• Incubate in a dry block heater at 70 °C for 45 minutes. Allow the vial to cool to room temperature.

Step 3: Silylation

• To the cooled oximation mixture, add 50 µL of BSTFA containing 1% TMCS.

• Vortex briefly and incubate again at 70 °C for 60 minutes.

• Allow the mixture to cool. The sample now contains the 2,5-AM Oxime-TMS derivative.

Step 4: GC-MS Preparation

• Evaporate the pyridine/BSTFA mixture under a gentle nitrogen stream until just dry (do not over-dry to avoid volatile derivative loss).

• Reconstitute the residue in 100 µL of GC-grade hexane.

• Centrifuge at 3,000 x g for 2 minutes to pellet any precipitated salts (e.g., pyridine hydrochloride).

• Transfer the clear hexane supernatant to a GC autosampler vial with a glass insert.

Analytical Parameters & Data Interpretation

Table 1: GC-MS Operational Parameters

Parameter	Specification
Column	HP-5MS or DB-5MS (30 m × 0.25 mm i.d., 0.25 μm film thickness)
Carrier Gas	Helium (High Purity 99.999%), 1.0 mL/min constant flow
Injection Volume	1.0 μL
Injection Mode	Splitless (purge valve on at 1.0 min)
Injector Temperature	250 °C
Oven Temperature Program	100 °C (hold 2 min) → 10 °C/min to 280 °C (hold 5 min)
Transfer Line Temp.	280 °C
Ionization Mode	Electron Impact (EI), 70 eV
Mass Range (m/z)	50 - 600 amu

Table 2: Diagnostic MS Fragments for 2,5-AM Oxime-TMS

The 5 of 2,5-AM Oxime-TMS yields highly specific diagnostic ions[5].

m/z	Fragment Origin / Structural Significance
73	[TMS]+ (Base peak for silylated compounds)
147	[TMS-O-TMS]+ (Rearrangement ion, typical of poly-silylated sugars)
204	Cleavage of C2-C3 or C3-C4 bonds (characteristic of furanose/pyranose rings)
217	Characteristic sugar fragmentation [TMSO-CH=CH-OTMS]+
319	Cleavage of C4-C5 bond (loss of terminal CH₂OTMS)

Expert Insight on Data Interpretation: Upon successful derivatization, the Total Ion Chromatogram (TIC) will display a distinct, closely eluting doublet peak for 2,5-AM Oxime-TMS. This doublet represents the syn (E) and anti (Z) geometric isomers formed at the C=N double bond during oximation. The consistent ratio of these two peaks serves as an internal qualitative validation that the C1 aldehyde was successfully trapped, distinguishing it from non-reducing sugars or degradation artifacts.

References

• Qualitative and quantitative analysis of 2, 5-anhydro-D-mannitol in low molecular weight heparins with high performance anion exchange chromatography hyphenated quadrupole time of flight mass spectrometry. ResearchGate. 2

• Proteoglycan sequence. National Institutes of Health (NIH). 1

• Quantification of plant cell wall monosaccharides by reversed-phase liquid chromatography with 2-aminobenzamide pre-column derivatization and a non-toxic reducing reagent 2-picoline borane. ResearchGate. 4

• Chemical Science. The Royal Society of Chemistry (RSC). 3

• Pictet–Spengler reaction of biogenic amines with carbohydrates. Synthesis of novel C-nucleosides. Canadian Journal of Chemistry. 5

Sources

• 1. Proteoglycan sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Technical Notes & Optimization

Improving reaction yield in 2,5-Anhydro-D-mannose Oxime synthesis

Welcome to the Technical Support Center for Carbohydrate Synthesis. As Senior Application Scientists, we frequently encounter challenges when synthesizing 2,5-Anhydro-D-mannose Oxime—a critical building block for clickable glycosylation inhibitors, biochemical probes, and diblock oligosaccharides.

This guide is designed to move beyond basic recipes. We provide the mechanistic causality behind each experimental choice, self-validating protocols, and data-driven troubleshooting strategies to help you maximize your reaction yields.

Synthetic Workflow Overview

Before troubleshooting, it is critical to understand the two-step mechanistic pathway. The synthesis relies on a precise Tiffeneau-Demjanov rearrangement followed by a highly pH-dependent nucleophilic condensation.

Caption: Synthetic workflow from D-glucosamine to 2,5-Anhydro-D-mannose Oxime.

Upstream Bottlenecks: The Deamination Step

Q: Why is my crude 2,5-anhydro-D-mannose yield inconsistent, leading to poor downstream oxime conversion?

A: The root cause is almost always poor thermal or pH control during the nitrous acid deamination of D-glucosamine. This step requires the controlled, in situ generation of nitrous acid (HONO). If the temperature spikes above 5 °C, the newly formed aldehyde is highly susceptible to side reactions, including oxidation and polymerization. Using a solid-phase acidic ion-exchange resin (like Dowex 50WX8-100 [H+] or Amberlite IR-120 H+) instead of liquid acids prevents localized pH drops and uncontrolled exotherms, ensuring a clean ring contraction[1].

Protocol 1: Self-Validating Deamination of D-Glucosamine

Follow these steps to ensure a validated >85% yield of the intermediate[2].

• Preparation: Dissolve D-glucosamine·HCl in degassed ddH₂O.

  • Validation Checkpoint: The solution must be completely clear and colorless. A yellow tint indicates starting material impurities that will inhibit deamination.

• Initiation: Chill the solution strictly to 0 °C in an ice bath, then add NaNO₂.

• Catalysis: Slowly add pre-washed Dowex 50WX8-100 [H+] resin.

  • Validation Checkpoint: Observe the evolution of fine N₂ bubbles. This effervescence is the physical validation that the diazonium intermediate is successfully breaking down to form the 2,5-anhydro-D-mannose aldehyde[2].

• Reaction: Stir the heterogeneous mixture for 4 hours, strictly maintaining 0–5 °C.

• Termination: Filter out the H+ resin and immediately neutralize the filtrate with Dowex 1X8-50 [CO₃²⁻] resin.

  • Validation Checkpoint: Test the filtrate with a calibrated pH probe; the pH must be exactly 7.0 before flash-freezing. Acidic carryover will destroy the product during lyophilization.

Oxime Conjugation Dynamics

Q: My deamination is successful, but the oxime formation stalls at 60-70% conversion. How can I drive this to completion?

A: Oxime formation from 2,5-anhydro-D-mannose is heavily dictated by pH. In aqueous solutions, the aldehyde group exists in equilibrium with its unreactive gem-diol form[2]. To shift this equilibrium and maximize the nucleophilic attack of hydroxylamine, the pH must be tightly buffered. At pH > 5.0, the kinetics become sluggish because the amine is insufficiently activated; at pH < 3.0, the carbohydrate intermediate risks degradation[3].

Table 1: Quantitative Data on Reaction Parameters vs. Oxime Yield

Parameter	Condition	Impact on Oxime Yield	Mechanistic Causality
pH Level	< 3.0	< 60%	Acid-catalyzed degradation of the 2,5-anhydro-D-mannose intermediate.
pH Level	4.0 – 4.5	> 90%	Optimal protonation state for hydroxylamine nucleophilic attack[3].
pH Level	> 5.0	< 70%	Sluggish kinetics; equilibrium heavily favors the unreactive gem-diol form[2].
Temperature	0–5 °C (Step 1)	> 85%	Prevents exothermic oxidation of the newly formed aldehyde[1].
Equivalents	1.2x NH₂OH·HCl	> 90%	Drives the condensation reaction to completion without excessive salt load[4].

Protocol 2: High-Yield Oxime Synthesis

This protocol utilizes a high-capacity buffer system to guarantee ~90% yields[4].

• Solvation: Dissolve the lyophilized 2,5-anhydro-D-mannose in a 500 mM sodium acetate buffer calibrated to pH 4.0.

  • Validation Checkpoint: The high buffer capacity (500 mM) is mandatory to prevent pH drift during the addition of hydrochloride salts[3].

• Reagent Addition: Add 1.2 to 1.5 equivalents of hydroxylamine hydrochloride (NH₂OH·HCl).

  • Validation Checkpoint: Measure the pH immediately after addition. If it drops below 3.8, adjust dropwise with 1M NaOH until it stabilizes at exactly 4.0.

• Incubation: Stir the solution overnight at room temperature (approx. 12-16 hours) under an argon atmosphere.

• Purification & Verification: Lyophilize the solvent and purify the resulting syrup via size-exclusion chromatography (e.g., Biogel P-2 column).

  • Validation Checkpoint: Perform ¹H NMR on the purified fractions. Successful conversion is validated by the disappearance of the aldehyde peak and the appearance of doublets at ~7.44 ppm (J = 3.78 Hz) and ~6.84 ppm (J = 6.88 Hz). This confirms the presence of the E and Z oxime isomers in a characteristic ~7:2 ratio[4].

Advanced Troubleshooting & Throughput

Q: Batch scale-up leads to significant yield drops and thermal runaway. Are there alternative methods?

A: Yes. The Tiffeneau-Demjanov rearrangement used to generate the 2,5-anhydro-D-mannose intermediate is highly exothermic. In large batch reactors, poor heat dissipation leads to localized hot spots, which degrade the sensitive aldehyde. Transitioning to a continuous flow synthesis model resolves this issue. Fluidic devices provide superior heat and mass transfer, allowing the reaction to be run safely at higher temperatures (e.g., 100 °C for 2 minutes) without degradation.5[5].

Caption: Troubleshooting logic tree for resolving low reaction yields during oxime synthesis.

References

• Title: Synthesis of 1-Amino-2,5-anhydro-1-deoxy-D Source: Benchchem URL: 1

• Title: Preparation and application of a “clickable” acceptor for enzymatic synthesis of heparin oligosaccharides Source: NIH (PMC) URL: 4

• Title: 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides Source: ACS Publications (Biomacromolecules) URL: 3

• Title: Regioselective thioacetylation of chitosan end-groups for nanoparticle gene delivery systems Source: NIH (PMC) URL: 2

• Title: Flow synthesis of a versatile fructosamine mimic and quenching studies of a fructose transport probe Source: Beilstein Journals URL: 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Regioselective thioacetylation of chitosan end-groups for nanoparticle gene delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Preparation and application of a “clickable” acceptor for enzymatic synthesis of heparin oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Flow synthesis of a versatile fructosamine mimic and quenching studies of a fructose transport probe [beilstein-journals.org]

Technical Support Center: Troubleshooting Incomplete Oxime Derivatization of 2,5-Anhydro-D-Mannose

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the structural analysis of complex carbohydrates. Depolymerization of glycosaminoglycans (like heparin and heparan sulfate) or chitosan with nitrous acid (HONO) specifically cleaves N-sulfated or N-unsubstituted glucosamine residues. This process generates a unique 2,5-anhydro-D-mannose (2,5-AM) residue at the newly formed reducing end[1][2].

To analyze these fragments via LC-MS or GC-MS, the 2,5-AM aldehyde must be stabilized through oxime derivatization (e.g., using hydroxylamine or O-benzylhydroxylamine). However, incomplete derivatization is a pervasive issue that leads to poor quantitation, signal splitting, and experimental irreproducibility. This guide is designed to help you diagnose the mechanistic root causes of incomplete reactions and implement self-validating protocols to ensure 100% derivatization efficiency.

The Mechanistic Root of Incomplete Derivatization

To troubleshoot effectively, we must first understand the causality behind the reaction kinetics. The 2,5-AM residue contains an aldehyde group, but in aqueous solutions, it exists almost entirely in an unreactive, hydrated gem-diol form[3].

Oxime formation is a two-step process: nucleophilic attack by the oxyamine to form a hemiaminal, followed by acid-catalyzed dehydration to form the stable oxime. This reaction exhibits a strict bell-shaped pH dependence [4].

• If the pH is too low (< 3.0): The oxyamine nucleophile becomes fully protonated, losing its ability to attack the aldehyde.

• If the pH is too high (> 6.0): There are insufficient protons to catalyze the rate-limiting dehydration of the hemiaminal intermediate into the final oxime[4].

Mechanistic pathway of 2,5-AM oxime formation highlighting the rate-limiting dehydration step.

Diagnostic Data & Optimization Parameters

When derivatization fails, audit your reaction conditions against the empirical parameters outlined below.

Table 1: Quantitative Diagnostic Parameters for 2,5-AM Oxime Formation

Parameter	Suboptimal Condition	Optimal Condition	Mechanistic Consequence
Reaction pH	< 3.0 or > 6.0	4.0 – 5.0	High pH prevents dehydration; Low pH protonates the oxyamine nucleophile.
Reagent Excess	< 5x molar excess	10x – 50x molar excess	A high excess drives the equilibrium away from the unreactive gem-diol form.
Temperature	4 °C – 20 °C	30 °C – 50 °C	Elevated temperature overcomes the activation energy barrier for hemiaminal dehydration.
Catalyst	None (at pH 7.0)	10 mM 1,4-Diaminobenzene	Forms a highly reactive Schiff base intermediate, bypassing slow kinetics at neutral pH[5].

Troubleshooting Workflow

Use the following logical tree to systematically identify and resolve the bottleneck in your derivatization workflow.

Diagnostic workflow for resolving incomplete 2,5-AM oxime derivatization.

Self-Validating Experimental Protocol

To guarantee trustworthiness in your analytical pipeline, you must utilize a self-validating protocol. This methodology incorporates an internal standard and a pre-analysis validation check to ensure the reaction has reached completion.

Materials Required:

• Buffer: 200 mM Sodium Acetate buffer, pH 4.5.

• Reagent: O-benzylhydroxylamine hydrochloride (or preferred aminooxy reagent).

• Internal Standard (IS): A synthetically pure, isotopically labeled 2,5-AM monosaccharide or a structurally analogous non-target oligosaccharide.

Step-by-Step Methodology:

• Sample Preparation: Lyophilize the oligosaccharide mixture containing the 2,5-AM reducing ends to remove residual water and volatile acids from the HONO depolymerization step.

• Reconstitution & Buffering: Reconstitute the sample in 50 µL of the 200 mM Sodium Acetate buffer (pH 4.5). Causality note: A strong buffer is required because the addition of hydrochloride salts in the next step will otherwise crash the pH.

• Internal Standard Spike: Add a known concentration of the IS to the reaction mixture.

• Reagent Addition: Add the oxyamine reagent to achieve a final concentration of 100 mM (ensuring at least a 20x molar excess over the total carbohydrate concentration).

• Incubation: Seal the reaction vial and incubate at 40 °C for 3 hours.

• Validation Check (Self-Validation): Before proceeding to the main analytical run, inject a 1 µL aliquot into the LC-MS. Monitor the Extracted Ion Chromatogram (EIC) for the underivatized IS mass.

  • Pass Criteria: The underivatized IS mass must be undetectable (Signal-to-Noise < 3), and the derivatized IS mass must match expected recovery yields. If underivatized IS remains, the reaction is incomplete; spike with additional reagent and incubate for 1 more hour.

• Quenching & Cleanup: Once validated, remove excess reagent using a suitable Solid Phase Extraction (SPE) cartridge (e.g., Graphitized Carbon) or Size Exclusion Chromatography (SEC) prior to final LC-MS/GC-MS analysis.

Frequently Asked Questions (FAQs)

Q: Why do I see two closely eluting peaks in my chromatogram for a single derivatized oligosaccharide? A: This is a normal chemical phenomenon, not an incomplete reaction. Oxime derivatization generates E and Z (syn and anti) geometric isomers around the newly formed C=N double bond. Because these isomers have slightly different polarities, they often resolve into two peaks during chromatography. For quantitation, you should integrate both peaks as a single entity. Alternatively, you can perform a subsequent reduction step (e.g., using sodium cyanoborohydride) to convert the oxime into a single, stable alkoxyamine product[2].

Q: Can I perform this derivatization at physiological pH (7.4) to preserve fragile biological samples? A: Yes, but the uncatalyzed reaction at pH 7.4 is exceedingly slow and will result in incomplete derivatization. To achieve complete conversion at neutral pH, you must use an organocatalyst. 1,4-diaminobenzene (PDA) is highly recommended. PDA rapidly forms an intermediate Schiff base with the 2,5-AM aldehyde, which is then highly susceptible to attack by the oxyamine, accelerating the reaction dramatically[5].

Q: My reaction stalls at 50% completion despite using a 20x reagent excess. What went wrong? A: This is almost always a buffering capacity failure. Oxyamine reagents are typically supplied as hydrochloride salts (e.g., hydroxylamine HCl). When dissolved at high concentrations, they release significant amounts of HCl. If your reaction buffer is too weak, the pH will plummet below 3.0. At this pH, the oxyamine is fully protonated and loses its nucleophilicity, abruptly halting the reaction[4]. Always verify the pH of the solution after adding all reagents.

References

• Monoclonal antibodies specific for oligosaccharides prepared by partial nitrous acid deamination of heparin Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Regioselective chitosan end-group activation: the triskelion approach Source: RSC Advances / Royal Society of Chemistry URL:[Link]

• Glycoconjugate Oxime Formation Catalyzed at Neutral pH: Mechanistic Insights and Applications of 1,4-Diaminobenzene as a Superior Catalyst for Complex Carbohydrates Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides Source: PubMed Central (PMC) / National Institutes of Health (NIH) URL:[Link]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis Source: Chemical Reviews / American Chemical Society (ACS) URL:[Link]

Sources

• 1. Monoclonal antibodies specific for oligosaccharides prepared by partial nitrous acid deamination of heparin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective chitosan end-group activation: the triskelion approach - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01348E [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Glycoconjugate Oxime Formation Catalyzed at Neutral pH: Mechanistic Insights and Applications of 1,4-Diaminobenzene as a Superior Catalyst for Complex Carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting LC-MS Analysis of 2,5-Anhydro-D-mannose Oximes

Welcome to the Advanced Applications Support Center. The depolymerization of glycosaminoglycans (GAGs)—such as heparin and heparan sulfate—using nitrous acid (HONO) yields oligosaccharides terminating in a highly reactive 2,5-anhydro-D-mannose (2,5-AM) residue[1]. To improve chromatographic retention and electrospray ionization (ESI) efficiency, this terminal aldehyde is routinely derivatized into an oxime using hydroxylamine or its derivatives[2].

However, researchers frequently encounter debilitating background noise during LC-MS/MS analysis of these oximes. This guide provides field-proven, mechanistic solutions to isolate and eliminate the sources of this noise.

Diagnostic workflow for resolving high background noise in 2,5-AM oxime LC-MS analysis.

Module 1: Sample Preparation & Derivatization Chemistry

Q: Why is my LC-MS baseline excessively high immediately following the oxime derivatization of 2,5-AM? A: The root cause is typically matrix suppression from unreacted reagents and inorganic salts. The terminal 2,5-AM residue exists predominantly in a hydrated, unreactive gem-diol form in aqueous solutions[1]. To drive the equilibrium toward complete oxime formation, a vast molar excess of hydroxylamine and sodium acetate buffer is required[2]. If this mixture is injected directly, the excess derivatizing agent competes for charge in the ESI droplet, while residual sodium and sulfate ions cause severe ion suppression and a high chemical background. Self-Validating Solution: Implement a strict post-derivatization size-exclusion chromatography (SEC) or solid-phase extraction (SPE) cleanup. You can validate the success of this step by monitoring the conductivity of your eluate; a drop in conductivity to near-zero confirms salt removal prior to LC-MS injection.

Module 2: Chromatographic Resolution & Matrix Effects

Q: I am observing broad, noisy humps instead of sharp peaks for my 2,5-AM oxime derivatives. How do I fix this? A: This phenomenon is caused by the partial on-column separation of the E and Z geometric isomers of the oxime, compounded by poor retention of highly polar GAG fragments on standard reversed-phase (C18) columns. When isomers interconvert or co-elute with the solvent front, the signal smears across the chromatogram, raising the baseline. Solution: Transition your method to Ion-Pairing Reversed-Phase (IP-RP) or Hydrophilic Interaction Liquid Chromatography (HILIC). Using a volatile ion-pairing agent such as tributylamine (TrBA) masks the highly polar sulfate groups on the GAG backbone, significantly enhancing retention and sharpening the peaks away from the noisy void volume[3].

Module 3: Mass Spectrometry & MRM Optimization

Q: My Multiple Reaction Monitoring (MRM) chromatograms show high background noise even in blank matrix injections. What MS parameters are failing? A: The issue lies in the selection of "trivial" product ions for your MRM transitions. In tandem mass spectrometry (MS/MS), oxime derivatives often undergo neutral losses of water (-18 Da) or the derivatizing tag itself. Because the derivatizing agent reacts with all endogenous aldehydes and ketones in a biological matrix, monitoring the loss of the tag (or water) results in a high non-specific background, as interfering substances produce the exact same loss. Solution: Discard transitions based on trivial losses. Instead, select product ions generated by the cross-ring cleavage of the 2,5-anhydro-D-mannose ring itself. These fragments are structurally specific to your analyte, drastically reducing chemical noise.

Quantitative Data: Background Noise Reduction Strategies

Optimization Strategy	Target Interference	Mechanism of Action	Typical S/N Improvement
Bio-Gel P-2 SEC Cleanup	Unreacted hydroxylamine, NaNO2, Na2SO4	Size exclusion removes low-MW salts, preventing ESI charge competition.	5x – 10x
IP-RP Chromatography (TrBA)	Co-eluting matrix, void volume noise	Ion-pairing agent masks polar sulfates, increasing retention time.	3x – 5x
Specific MRM Transition Selection	Isobaric background noise	Bypasses trivial neutral losses (-H2O) in favor of specific cross-ring cleavages.	10x – 50x
HILIC Optimization	E/Z oxime isomer smearing	Enhances polar retention and resolves isomers into distinct, sharp peaks.	2x – 4x

Experimental Protocols

Protocol 1: Nitrous Acid Depolymerization & Oximation of GAGs

Causality Note: Conducting the depolymerization on ice minimizes side reactions and preserves the integrity of the 2,5-AM reducing end, preventing the formation of artifactual noise peaks.

• Depolymerization: Add 5.5 M NaNO2 and 1 M H2SO4 (in a 5:2 ratio) to the dry polysaccharide sample. Stir vigorously in an ice bath for 30 minutes[2].

• Neutralization: Quench the reaction and adjust the pH to 7.0 using a mixture of 1 M Na2CO3 and 1 M NaHCO3[2].

• Oximation: To the neutralized solution, add a 1.2x molar excess of hydroxylamine hydrochloride and a 1.4x molar excess of sodium acetate. Stir overnight at room temperature to ensure complete conversion of the gem-diol to the oxime[2].

Protocol 2: Post-Derivatization SEC Cleanup

Causality Note: Bio-Gel P-2 separates molecules based on size, allowing the larger derivatized oligosaccharides to elute before the small, noise-inducing salts and unreacted hydroxylamine.

• Preparation: Pack and equilibrate a Bio-Gel P-2 column (e.g., 1.5 × 200 cm) with double-distilled, MS-grade water[2].

• Loading: Concentrate the derivatized sample under reduced pressure to a minimal volume and apply it carefully to the top of the resin bed.

• Elution: Elute with double-distilled water at a controlled flow rate of 15 mL/h[2].

• Validation & Collection: Collect fractions and monitor for the target compound using inline UV (if the oxime tag is UV-active) or offline MS infusion. Monitor conductivity to ensure salts have eluted separately. Lyophilize the purified fractions to obtain a salt-free powder ready for LC-MS reconstitution.

References

• Production of 2,5-anhydro-d-mannose unit (M-Unit) at the reducing end... - ResearchGate. 1

• Preparation and application of a “clickable” acceptor for enzymatic synthesis of heparin oligosaccharides - PMC (NIH). 2

• Understanding the Effect of the Counterion on the Reverse-Phase Ion-Pair High-Performance Liquid Chromatography (RPIP-HPLC) Resolution of Heparin-Related Saccharide Anomers - ACS Publications. 3

• Selecting and optimizing transitions for LC-MS/MS methods - Forensic RTI.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Preparation and application of a “clickable” acceptor for enzymatic synthesis of heparin oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Poor Solubility of 2,5-Anhydro-D-mannose Oxime

Welcome to the technical support center for 2,5-Anhydro-D-mannose Oxime. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the solubility challenges associated with this compound in organic solvents. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the success of your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental properties of 2,5-Anhydro-D-mannose Oxime and the underlying reasons for its challenging solubility profile.

Q1: What is 2,5-Anhydro-D-mannose Oxime and why is its solubility in organic solvents a concern?

A1: 2,5-Anhydro-D-mannose Oxime is a derivative of D-mannose, a naturally occurring sugar.[1] It features a five-membered anhydro ring structure and an oxime functional group (C=N-OH).[1] This structure is highly polar due to the presence of multiple hydroxyl (-OH) groups and the oxime moiety, which can readily form hydrogen bonds. While this polarity makes it soluble in aqueous solutions, it significantly hinders its solubility in many common non-polar or moderately polar organic solvents. This poor solubility can be a major hurdle in various applications, including organic synthesis, formulation development, and in vitro assays that require the compound to be dissolved in an organic medium.

Q2: What are the key structural features of 2,5-Anhydro-D-mannose Oxime that contribute to its poor organic solubility?

A2: The poor solubility is primarily due to two factors:

• High Polarity: The molecule has three hydroxyl groups and an oxime group, all of which are polar and capable of hydrogen bonding.[2] This high density of polar functional groups makes the molecule more energetically stable when interacting with other polar molecules (like water or itself) than with non-polar organic solvent molecules.

• Crystalline Structure: In its solid state, 2,5-Anhydro-D-mannose Oxime likely forms a stable crystalline lattice with strong intermolecular hydrogen bonds. A significant amount of energy is required to break these bonds and solvate the individual molecules in an organic solvent that cannot effectively replace these interactions.

Q3: In which common organic solvents is 2,5-Anhydro-D-mannose Oxime expected to have poor solubility?

A3: Based on its highly polar structure, 2,5-Anhydro-D-mannose Oxime is expected to have limited solubility in non-polar and some moderately polar aprotic solvents. Examples include:

• Non-polar: Hexane, Toluene, Diethyl ether

• Moderately Polar Aprotic: Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl acetate

• It will likely show better, though still potentially limited, solubility in polar aprotic solvents like Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF), and polar protic solvents like Methanol and Ethanol.

Part 2: Troubleshooting Guide

This section provides solutions to common problems encountered when trying to dissolve 2,5-Anhydro-D-mannose Oxime.

Issue 1: The compound is not dissolving in my chosen organic solvent.

• Possible Cause: The polarity of the solvent is too low to overcome the strong intermolecular forces of the solid compound.

• Troubleshooting Steps:

  • Increase Solvent Polarity: Switch to a more polar solvent. If you are using a non-polar solvent like hexane or DCM, try a polar aprotic solvent like DMSO or DMF.

  • Use a Co-Solvent System: Introduce a small percentage of a highly polar solvent (e.g., DMSO or methanol) into your primary solvent. This can disrupt the crystal lattice and improve overall solubility. Start with a 9:1 ratio of your primary solvent to the co-solvent and adjust as needed.

  • Apply Gentle Heating: Increasing the temperature can provide the energy needed to break the intermolecular bonds in the solid state. Use a water bath and monitor the temperature to avoid decomposition. Be aware that the compound may precipitate upon cooling.

Issue 2: The compound dissolves with heating but precipitates upon cooling to room temperature.

• Possible Cause: You have created a supersaturated solution. The solubility of the compound is highly temperature-dependent in that specific solvent system.

• Troubleshooting Steps:

  • Maintain Elevated Temperature: If your experimental setup allows, maintain the temperature at which the compound remains dissolved.

  • Optimize Co-Solvent Ratio: Increase the proportion of the more polar co-solvent in your mixture. This can help to keep the compound in solution at lower temperatures.

  • Consider a Different Solvent System: Your current solvent may not be suitable for creating a stable room-temperature solution at your desired concentration. Refer to the protocols in Part 3 for alternative strategies.

Issue 3: I observe inconsistent results in my experiments, which I suspect are due to solubility issues.

• Possible Cause: The compound may not be fully dissolved, leading to inaccurate concentrations and unreliable experimental outcomes.

• Troubleshooting Steps:

  • Visual Confirmation: Ensure there are no visible solid particles in your solution. Hold the vial against a light source to check for suspended microparticles.

  • Sonication: Use a sonicator bath to break up small agglomerates of the compound and facilitate dissolution.

  • Filtration: After attempting to dissolve the compound, filter the solution through a 0.22 µm syringe filter. This will remove any undissolved solid and ensure you are working with a true solution. Note that this will result in a lower, but more accurate, concentration if the compound was not fully dissolved.

  • Quantify Solubility: Perform a formal solubility study to determine the maximum concentration of the compound in your chosen solvent system. See Protocol 4.1 for a basic method.

Part 3: Protocols for Enhancing Solubility

This section offers detailed, step-by-step methods to improve the solubility of 2,5-Anhydro-D-mannose Oxime.

Protocol 3.1: Co-Solvent Systems

Co-solvents can significantly enhance solubility by creating a solvent environment with an intermediate polarity that is more favorable for solvating the target compound.

Objective: To dissolve 2,5-Anhydro-D-mannose Oxime using a mixture of organic solvents.

Materials:

• 2,5-Anhydro-D-mannose Oxime

• Primary organic solvent (e.g., Dichloromethane, Ethyl acetate)

• Co-solvent (e.g., DMSO, DMF, Methanol)

• Vials, magnetic stirrer, and stir bar

Procedure:

• Weigh the desired amount of 2,5-Anhydro-D-mannose Oxime into a clean vial.

• Add the primary, less polar solvent to the vial.

• Begin stirring the mixture.

• Slowly add the co-solvent dropwise while stirring.

• Observe for dissolution. Continue adding the co-solvent up to a certain percentage (e.g., 10-20% of the total volume).

• If the compound does not fully dissolve, gentle heating (40-50°C) can be applied.

• Once dissolved, allow the solution to slowly cool to room temperature to check for precipitation.

Data Presentation: Example Co-Solvent Systems

Primary Solvent	Co-Solvent	Ratio (v/v)	Observation
Dichloromethane	Methanol	9:1	Partial dissolution
Dichloromethane	Methanol	8:2	Complete dissolution with gentle warming
Ethyl Acetate	DMSO	9.5:0.5	Partial dissolution
Ethyl Acetate	DMSO	9:1	Complete dissolution

Protocol 3.2: pH Modification

The solubility of oximes can be influenced by pH, as the oxime group can be protonated or deprotonated.[3][4] This is more relevant for aqueous or mixed aqueous/organic systems.

Objective: To enhance solubility by adjusting the pH of a mixed solvent system.

Materials:

• 2,5-Anhydro-D-mannose Oxime

• Water-miscible organic solvent (e.g., Methanol, Acetonitrile)

• Buffered aqueous solutions (e.g., pH 5, pH 7, pH 9) or dilute acid/base (e.g., 0.1 M HCl, 0.1 M NaOH)

Procedure:

• Attempt to dissolve the compound in the chosen water-miscible organic solvent.

• If solubility is poor, add a small percentage (e.g., 10%) of a buffered aqueous solution.

• Test different pH values to see if solubility improves. The oxime group is weakly acidic, so increasing the pH might deprotonate it to an oximate anion, which could have different solubility properties.

• Alternatively, for some applications, a small amount of a volatile acid (like acetic acid) or base (like triethylamine) can be added to the organic solvent to improve solubility.[5][6]

Diagram: Troubleshooting Workflow A systematic approach to addressing solubility issues.

Caption: Troubleshooting workflow for dissolving 2,5-Anhydro-D-mannose Oxime.

Protocol 3.3: Use of Solubility Enhancers (Cyclodextrins)

Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble molecules within their hydrophobic core, while their hydrophilic exterior improves solubility in aqueous and sometimes mixed organic-aqueous systems.[7][8][] This is particularly useful for biological assays.

Objective: To form an inclusion complex with a cyclodextrin to enhance solubility.

Materials:

• 2,5-Anhydro-D-mannose Oxime

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Aqueous buffer or water/organic co-solvent mixture

• Vortex mixer, sonicator

Procedure:

• Prepare a stock solution of HP-β-CD in your desired solvent system (e.g., 10% w/v in phosphate-buffered saline).

• Add the solid 2,5-Anhydro-D-mannose Oxime to the HP-β-CD solution.

• Vortex the mixture vigorously for 2-3 minutes.

• Sonicate the mixture for 10-15 minutes.

• Allow the mixture to equilibrate, often overnight with stirring.

• Filter the solution through a 0.22 µm filter to remove any undissolved compound. The resulting filtrate contains the solubilized complex.

Diagram: Mechanism of Cyclodextrin Encapsulation Illustrates how a cyclodextrin improves the solubility of a guest molecule.

Caption: Cyclodextrin encapsulation enhances compound solubility.

Part 4: Analytical Methods for Solubility Determination

Quantifying solubility is crucial for reproducible experiments.

Protocol 4.1: Gravimetric Solubility Determination

This is a straightforward method to determine the solubility of a compound in a specific solvent.[10]

Objective: To quantify the solubility of 2,5-Anhydro-D-mannose Oxime at a specific temperature.

Materials:

• 2,5-Anhydro-D-mannose Oxime

• Chosen solvent

• Sealed vials

• Shaker or rotator set to a constant temperature

• Analytical balance

• Syringe filters (0.22 µm)

• Pre-weighed evaporation dishes or vials

Procedure:

• Add an excess amount of 2,5-Anhydro-D-mannose Oxime to a known volume of the solvent in a sealed vial. "Excess" means that undissolved solid should be clearly visible.

• Place the vial on a shaker or rotator in a temperature-controlled environment (e.g., 25°C) for 24-48 hours to ensure the solution reaches equilibrium.

• After equilibration, allow the undissolved solid to settle.

• Carefully withdraw a known volume of the supernatant (the clear liquid) using a syringe and filter it through a 0.22 µm filter into a pre-weighed dish.

• Record the exact volume of the filtered solution.

• Evaporate the solvent from the dish under a gentle stream of nitrogen or in a vacuum oven at a moderate temperature.

• Once the solvent is completely removed, weigh the dish containing the dried solid.

• Calculate the solubility:

  • Weight of dissolved solid = (Weight of dish + solid) - (Weight of empty dish)

  • Solubility (mg/mL) = Weight of dissolved solid (mg) / Volume of filtered solution (mL)

References

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: PMC URL: [Link]

• Title: Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs Source: MedCrave online URL: [Link]

• Title: Drug Solubilization by Mixtures of Cyclodextrins: Additive and Synergistic Effects Source: Molecular Pharmaceutics - ACS Publications URL: [Link]

• Title: How can cyclodextrins enhance solubility? Source: Carbohydrate Chronicles Season 2 / Ep 8 URL: [Link]

• Title: Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility Source: Molecular Pharmaceutics - ACS Publications URL: [Link]

• Title: Determination of Solubility by Gravimetric Method Source: Pharmapproach URL: [Link]

• Title: solubility experimental methods.pptx Source: Slideshare URL: [Link]

• Title: A review of methods for solubility determination in biopharmaceutical drug characterisation Source: ResearchGate URL: [Link]

• Title: What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds Source: ResearchGate URL: [Link]

• Title: Oxime Source: Grokipedia URL: [Link]

• Title: 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides Source: Biomacromolecules - ACS Publications URL: [Link]

• Title: 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides Source: PMC URL: [Link]

• Title: Solvent Systems for Flash Column Chromatography Source: University of Rochester, Department of Chemistry URL: [Link]

• Title: 2,5-Anhydromannose Source: PubChem - NIH URL: [Link]

• Title: 2,5-Anhydro-D-mannose(CAS# 495-75-0 ) Source: angenechemical.com URL: [Link]

• Title: How To Choose The Best Eluent For Thin Layer Chromatography (TLC) Source: alwsci Blogs URL: [Link]

• Title: 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides Source: PubMed URL: [Link]

• Title: Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity Source: RSC Publishing URL: [Link]

• Title: Hydrolytic Stability of Hydrazones and Oximes Source: ResearchGate URL: [Link]

• Title: The Fundamental Role of Oxime and Oxime Ether Moieties in Improving the Physicochemical and Anticancer Properties of Structurally Diverse Scaffolds Source: MDPI URL: [Link]

• Title: Hydrolytic Stability of Hydrazones and Oximes Source: PMC - NIH URL: [Link]

• Title: Thin Layer Chromatography: What are the principles and hints in choosing a solvent system for good separation? Source: Reddit URL: [Link]

• Title: Thin Layer Chromatography Source: Chemistry LibreTexts URL: [Link]

• Title: How can I select a solvent system for highly polar compounds to elute in TLC and run column? Source: ResearchGate URL: [Link]

• Title: Production of 2,5-anhydro-d-mannose unit (M-Unit) at the reducing end... Source: ResearchGate URL: [Link]

• Title: Process for the synthesis of o-substituted oxime compounds and the conversion thereof into the corresponding hydroxylamine o-substituted Source:Google Patents URL

• Title: Process for the synthesis of o-substituted oxime compounds and the conversion thereof into the corresponding hydroxylamine o-sub Source: Googleapis.com URL: [Link]

• Title: Product Class 15: Oximes Source: Science of Synthesis URL: [Link]

• Title: Oximes Source: BYJU'S URL: [Link]

• Title: Water-Soluble 2,5-Anhydro-d-mannofuranose Chain End Chitosan Oligomers of a Very Low Molecular Weight: Synthesis and Characterization Source: PubMed URL: [Link]

Sources

• 1. CAS 127676-61-3: 2,5-ANHYDRO-D-MANNOSE OXIME | CymitQuimica [cymitquimica.com]
• 2. 2,5-Anhydromannose | C6H10O5 | CID 11116353 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs - MedCrave online [medcraveonline.com]
• 10. uomus.edu.iq [uomus.edu.iq]

Technical Support Center: Purification of 2,5-Anhydro-D-mannose Oxime

An in-depth technical guide from our Senior Application Scientists.

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support guide for handling the purification of 2,5-Anhydro-D-mannose Oxime, a critical step following its synthesis from 2,5-Anhydro-D-mannose and hydroxylamine.[1][2][3] The presence of unreacted hydroxylamine is a common challenge that can impact downstream applications, product stability, and safety. This guide provides field-proven insights and detailed protocols to help you navigate this purification challenge effectively.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove unreacted hydroxylamine from my 2,5-Anhydro-D-mannose Oxime product?

A1: Complete removal of hydroxylamine is paramount for three primary reasons:

• Downstream Reaction Interference: Hydroxylamine is a potent reducing agent and a nucleophile.[3][4] Its presence can interfere with subsequent synthetic steps, leading to unwanted side products and reduced yields.

• Product Stability: Residual hydroxylamine can potentially degrade the purified oxime over time, especially under non-optimal storage conditions.

• Safety and Toxicity: Hydroxylamine and its salts are known to be toxic, corrosive, and potential mutagens.[4][5][6] For any application in drug development or biological studies, its removal to trace levels (often parts-per-million) is a regulatory and safety necessity.[7][8]

Q2: What are the key chemical property differences between 2,5-Anhydro-D-mannose Oxime and hydroxylamine that I can exploit for purification?

A2: The success of any purification strategy hinges on exploiting the differing physicochemical properties of the target compound and the impurity. Here is a summary of the key differences:

Property	2,5-Anhydro-D-mannose Oxime	Hydroxylamine Hydrochloride (NH₂OH·HCl)	Rationale for Separation
Molecular Weight	177.16 g/mol [1]	69.49 g/mol	Significant size difference can be useful in size-exclusion chromatography, though less common for this scale.
Solubility	Soluble in water and various organic solvents.[1]	Readily soluble in water; poorly soluble in most non-polar organic solvents.[4][9]	This difference is the cornerstone of liquid-liquid extraction and recrystallization techniques.
Acidity/Basicity (pKa)	Weakly acidic (pKa of oxime N-OH is typically 10-12).[10]	Weakly basic (pKa of conjugate acid NH₃OH⁺ is ~6.0).[11]	This significant pKa difference allows for selective protonation/deprotonation to manipulate water solubility during acid-base extraction.
Polarity	Moderately polar.	Highly polar, especially in its salt form.	This difference is fundamental for chromatographic separations on phases like silica gel.

Q3: What are the primary methods for purifying my oxime product?

A3: The most effective methods, which we will detail in the troubleshooting section, are:

• Acid-Base Liquid-Liquid Extraction: The most robust and widely applicable method for this specific separation.

• Recrystallization: Effective if a suitable solvent system that differentiates between the oxime and hydroxylamine salt can be identified.

• Silica Gel Chromatography: A high-resolution method ideal for achieving very high purity or when other methods fail.

Troubleshooting and Purification Protocols

This section addresses specific issues you may encounter and provides detailed, step-by-step protocols for the recommended purification methods.

Workflow for Purifying 2,5-Anhydro-D-mannose Oxime

The following diagram outlines the logical workflow for selecting a purification strategy.

Caption: Decision workflow for selecting a purification method.

Problem: My crude product is heavily contaminated with hydroxylamine.

Solution: Protocol A - Acid-Base Liquid-Liquid Extraction

This method leverages the pKa difference between the basic hydroxylamine and the weakly acidic oxime. By washing with a dilute acid, hydroxylamine is converted to its highly water-soluble hydrochloride salt, which is then partitioned into the aqueous phase, leaving the more organic-soluble oxime behind.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent in which the oxime is soluble. Ethyl acetate or dichloromethane are common starting points. Use approximately 10-20 mL of solvent per gram of crude material.

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of a dilute aqueous acid solution, such as 1 M hydrochloric acid (HCl).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, ensuring to vent frequently to release any pressure buildup.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer, which now contains the hydroxylammonium chloride impurity.

• Repeat: Repeat the acidic wash (Steps 2-4) one or two more times to ensure complete removal of hydroxylamine.

• Neutral Wash: Wash the organic layer with an equal volume of a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid. Be cautious as CO₂ evolution may cause pressure.

• Brine Wash: Wash the organic layer with an equal volume of saturated sodium chloride (brine) solution to remove bulk water.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the purified oxime.

• Purity Check: Assess the purity of the product using TLC, HPLC, or LC-MS.[6][12]

Problem: I have a solid crude product and want to avoid using large volumes of solvents.

Solution: Protocol B - Recrystallization

This classic technique is effective if the oxime and hydroxylamine hydrochloride have significantly different solubilities in a chosen solvent system at different temperatures.[13][14]

Step-by-Step Protocol:

• Solvent Screening: In small test tubes, test the solubility of your crude product in various solvents (e.g., ethanol, isopropanol, water, ethanol/water mixtures) at room temperature and upon heating. An ideal solvent will dissolve the product when hot but show poor solubility when cold.

• Dissolution: In a flask, add the minimum amount of the chosen hot solvent to the crude material to achieve complete dissolution. An ethanol/water mixture is often a good starting point for polar compounds like this oxime.[13]

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath or refrigerator to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum.

• Purity Check: Check the melting point of the crystals and analyze their purity by an appropriate analytical method. Hydroxylamine hydrochloride will likely remain in the mother liquor due to its high solubility in polar solvents.[4]

Problem: My product is still impure after extraction or recrystallization.

Solution: Protocol C - Silica Gel Chromatography

When high purity is essential or other methods are insufficient, column chromatography provides excellent separation based on polarity.[15] The polar hydroxylamine will have a very strong affinity for the silica gel, while the moderately polar oxime will elute with an appropriate solvent mixture.

Step-by-Step Protocol:

• TLC Analysis: First, determine an appropriate mobile phase (eluent) using Thin Layer Chromatography (TLC). Test different ratios of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). The ideal system should give your oxime product an Rf value of approximately 0.3-0.4.

• Column Packing: Pack a glass column with silica gel using the chosen eluent system (wet slurry method is recommended).

• Sample Loading: Dissolve the impure oxime in a minimal amount of the eluent or a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. After drying, carefully load this solid sample onto the top of the packed column.

• Elution: Run the column by passing the eluent through it, collecting fractions in test tubes.

• Fraction Analysis: Monitor the fractions being collected using TLC to identify which ones contain your pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the final, highly purified 2,5-Anhydro-D-mannose Oxime.

Analytical Verification of Purity

It is essential to verify the absence of hydroxylamine in your final product. As hydroxylamine lacks a strong UV chromophore, direct detection can be difficult.[6]

• For Process Control: A simple colorimetric spot test or TLC with a specific stain can indicate the presence of hydroxylamine.

• For Final Product Release: Quantitative analysis is required. Validated methods often involve derivatization followed by analysis:

  • HPLC-UV: Derivatization with a UV-active aldehyde (like benzaldehyde) to form a detectable oxime.[6]

  • GC-FID/MS: Derivatization with acetone to form acetone oxime, which is volatile and easily detected by GC.[7][16]

  • LC-MS: A highly sensitive method capable of detecting trace levels of hydroxylamine directly, often considered the gold standard for genotoxic impurity analysis.[12]

Safety Precautions

• Always handle hydroxylamine and its solutions in a well-ventilated fume hood.[17][18][19]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (nitrile or rubber are suitable).[17][19]

• Hydroxylamine can be thermally unstable and may decompose explosively upon heating.[20] Avoid excessive heating during workup procedures.

• Consult the Safety Data Sheet (SDS) for both hydroxylamine hydrochloride and your oxime product before beginning any work.[5][18][19]

References

• Wikipedia. Oxime. Available from: [Link]

• BYJU'S. Oximes. Available from: [Link]

• Khan Academy. Formation of oximes and hydrazones. Available from: [Link]

• Quora. Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes?. Available from: [Link]

• Carl Roth. 107183 - Hydroxylamine hydrochloride - Safety Data Sheet. Available from: [Link]

• ResearchGate. Oximation of aldehydes and ketones with hydroxylamine hydrochloride in the presence of potassium carbonate in methanol. Available from: [Link]

• NextSDS. 2,5-ANHYDRO-D-MANNOSE OXIME — Chemical Substance Information. Available from: [Link]

• Google Patents. US4166842A - Hydroxylamine purification via liquid/liquid extraction.

• Academia.edu. quantitative measurement of trace levels of residual hydroxylamine hydrochloride by a simple gas chromatographic method and its application in drug substance. Available from: [Link]

• Google Patents. WO2000032562A1 - Method of manufacturing high purity oximes from aqueous hydroxylamine and ketones.
• Google Patents. CN115535975B - Method for purifying hydroxylamine hydrochloride.

• DC Fine Chemicals. Hydroxylamine hydrochloride: Discover its potential with DC Fine Chemicals. Available from: [Link]

• Google Patents. EP0001787B1 - Hydroxylamine purification via cation exchange.

• SciSpace. A High-Performance Liquid Chromatography Method for Determination of Genotoxic Impurity Hydroxylamine in Drug Substances. Available from: [Link]

• Chemcess. Hydroxylamine: Properties, Reactions, Production And Uses. Available from: [Link]

• PubChem - NIH. 2,5-Anhydromannose. Available from: [Link]

• SciSpace. A Simple and Direct LC-MS Method for Determination of Genotoxic Impurity Hydroxylamine in Pharmaceutical compounds. Available from: [Link]

• ResearchGate. (PDF) QUANTITATIVE MEASUREMENT OF TRACE LEVELS OF RESIDUAL HYDROXYLAMINE HYDROCHLORIDE BY A SIMPLE GAS CHROMATOGRAPHIC METHOD AND ITS APPLICATION IN DRUG SUBSTANCE. Available from: [Link]

• ResearchGate. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available from: [Link]

• CDC Stacks. Isolation and analysis of carbonyl compounds as oximes. Available from: [Link]

• Wikipedia. Hydroxylamine. Available from: [Link]

• Google Patents. RU2656663C1 - Method for the disposal of hydroxylamine nitrate in waste water.

• European Patent Office. Hydroxylamine purification via cation exchange - EP 0001787 B1. Available from: [Link]

• International Journal of Research in Engineering and Science. Green Approach for Synthesis of Oximes by Using Natural Acids. Available from: [Link]

• ResearchGate. (a) General scheme of oxime-based c&r purification of peptides. (b).... Available from: [Link]

• American Chemical Society. Liquid ion-exchange process for the recovery of hydroxylamine from Raschig synthesis mixtures. Available from: [Link]

• Sciencemadness Discussion Board. Oximes. Available from: [Link]

• ResearchGate. (PDF) An efficient one pot synthesis of oxime by classical method. Available from: [Link]

• Asian Journal of Chemistry. An Efficient Procedure for Synthesis of Oximes by Grinding. Available from: [Link]

• Science of Synthesis. Product Class 15: Oximes. Available from: [Link]

• PMC. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. Available from: [Link]

Sources

• 1. CAS 127676-61-3: 2,5-ANHYDRO-D-MANNOSE OXIME | CymitQuimica [cymitquimica.com]
• 2. Oxime - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. scispace.com [scispace.com]
• 7. (PDF) QUANTITATIVE MEASUREMENT OF TRACE LEVELS OF RESIDUAL HYDROXYLAMINE HYDROCHLORIDE BY A SIMPLE GAS CHROMATOGRAPHIC METHOD AND ITS APPLICATION IN DRUG SUBSTANCE [academia.edu]
• 8. researchgate.net [researchgate.net]
• 9. chemcess.com [chemcess.com]
• 10. stacks.cdc.gov [stacks.cdc.gov]
• 11. Hydroxylamine - Wikipedia [en.wikipedia.org]
• 12. scispace.com [scispace.com]
• 13. Sciencemadness Discussion Board - Oximes - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. asianpubs.org [asianpubs.org]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]
• 16. researchgate.net [researchgate.net]
• 17. prochemonline.com [prochemonline.com]
• 18. chemscience.com [chemscience.com]
• 19. cdhfinechemical.com [cdhfinechemical.com]
• 20. HYDROXYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of 2,5-Anhydro-D-mannose Oxime and Hydrazone Derivatives: A Guide to Linker Stability in Bioconjugation

For researchers, scientists, and drug development professionals, the choice of a stable linker is paramount in the design of effective bioconjugates. Among the various covalent linkages, those formed with the reducing end of sugars are of significant interest. This guide provides an objective, in-depth comparison of the stability of oxime and hydrazone derivatives of 2,5-Anhydro-D-mannose, a versatile carbohydrate scaffold.

The 2,5-anhydro-D-mannose residue, readily obtained from the nitrous acid depolymerization of chitosan, possesses a highly reactive aldehyde group at its reducing end.[1][2][3][4] This feature allows for straightforward derivatization to form imine-based linkages such as oximes and hydrazones, which are commonly employed in the development of antibody-drug conjugates (ADCs), imaging agents, and other targeted therapeutics. The stability of this linkage is a critical determinant of the bioconjugate's efficacy and safety, as premature cleavage can lead to off-target toxicity and reduced therapeutic index.[5]

This guide will delve into the synthesis of 2,5-Anhydro-D-mannose oxime and hydrazone derivatives, present a comparative analysis of their stability supported by established chemical principles and literature data, and provide detailed experimental protocols for researchers to conduct their own head-to-head stability studies.

The Foundation: Understanding Oxime and Hydrazone Linkages

Oxime and hydrazone bonds are formed by the condensation reaction between a carbonyl group (in this case, the aldehyde of 2,5-Anhydro-D-mannose) and a hydroxylamine or a hydrazine derivative, respectively. While both reactions proceed under mild conditions, the resulting C=N bonds exhibit markedly different hydrolytic stabilities.

Caption: Experimental Workflow for Comparative Stability Analysis.

Step-by-Step Experimental Protocol

1. Synthesis of 2,5-Anhydro-D-mannose Derivatives:

• Oxime Synthesis: Dissolve 2,5-Anhydro-D-mannose-terminated oligosaccharides in an appropriate buffer (e.g., 0.1 M sodium acetate, pH 4.5). Add a 2-fold molar excess of a hydroxylamine derivative (e.g., O,O'-1,3-propanediyl-bishydroxylamine). [1][2]Stir the reaction at room temperature and monitor by LC-MS until completion (typically 4-6 hours). [2]* Hydrazone Synthesis: Follow a similar procedure as for the oxime, but use a dihydrazide derivative (e.g., adipic acid dihydrazide) instead of a hydroxylamine. [1][2]The reaction is also typically complete within 4-6 hours. [2] 2. Purification and Characterization:

• Purify the resulting oxime and hydrazone derivatives using an appropriate method such as gel filtration chromatography or dialysis to remove excess reagents. [1][2]* Characterize the purified products by ¹H NMR and mass spectrometry to confirm their identity and purity. [1][6] 3. Hydrolytic Stability Assay:

• Prepare stock solutions of the purified oxime and hydrazone derivatives in a suitable solvent (e.g., water or DMSO).

• Prepare a series of buffers at different pH values relevant to biological systems (e.g., pH 5.0 for endosomal compartments and pH 7.4 for physiological conditions).

• Initiate the stability study by diluting the stock solutions into the different pH buffers to a final concentration suitable for analytical detection (e.g., 1 mg/mL).

• Incubate the samples at a constant temperature (e.g., 37°C).

• At various time points (e.g., 0, 1, 2, 4, 8, 24, 48, and 72 hours), withdraw aliquots from each sample.

• Immediately quench any further degradation by adding a suitable quenching agent or by freezing the samples at -80°C.

4. Analytical Method for Degradation Monitoring:

• Analyze the samples by a validated reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV or mass spectrometric detection.

• The method should be able to separate the intact derivative from the starting 2,5-Anhydro-D-mannose and the respective hydroxylamine or hydrazine.

• Quantify the peak area of the intact derivative at each time point.

5. Data Analysis and Interpretation:

• Plot the percentage of the remaining intact derivative against time for each pH condition.

• Fit the data to a first-order decay model to calculate the rate constant (k) of hydrolysis.

• Calculate the half-life (t½) of each derivative at each pH using the equation: t½ = 0.693 / k.

Expected Outcomes and Implications for Drug Development

Based on the established principles of oxime and hydrazone stability, the following outcomes are expected from the comparative study:

Derivative	Expected Half-life at pH 7.4	Expected Half-life at pH 5.0	Implications for Drug Development
2,5-Anhydro-D-mannose Oxime	Long (days to weeks)	Shorter than at pH 7.4, but still significantly longer than hydrazone	Ideal for applications requiring high stability in circulation, such as long-circulating ADCs or imaging agents. [5]
2,5-Anhydro-D-mannose Hydrazone	Short (hours)	Very short (minutes to hours)	Suitable for applications where pH-sensitive drug release in acidic endosomal compartments is desired. However, its instability at neutral pH is a significant drawback for many in vivo applications. [5]

Conclusion: A Clear Choice for Stability

For applications demanding robust and stable bioconjugates, the oxime linkage is the superior choice over the hydrazone linkage when derivatizing 2,5-Anhydro-D-mannose. Its significantly greater hydrolytic stability, particularly at physiological pH, ensures the integrity of the conjugate in circulation, minimizing off-target effects and maximizing the therapeutic window. While hydrazones may find utility in pH-sensitive drug delivery systems, their inherent instability necessitates careful consideration and design. The experimental protocols provided in this guide offer a clear roadmap for researchers to validate these principles for their specific 2,5-Anhydro-D-mannose constructs, enabling the rational design of more effective and safer bioconjugates.

References

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-7526. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie, 120(39), 7633-7636. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. [Link]

• Popp, B. V., & Finn, M. G. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10373–10401. [Link]

• Richards, S. J., et al. (2022). Enzymatic elaboration of oxime-linked glycoconjugates in solution and on liposomes. Journal of Materials Chemistry B, 10(27), 5275-5282. [Link]

• Mills, E. W., et al. (2020). Tuning the Dynamics of Boronic Acid Hydrazones and Oximes with pH and Redox Control. Chem, 6(11), 3040-3054. [Link]

• Mo, I. V., et al. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Biomacromolecules, 21(7), 2733–2744. [Link]

• Mo, I. V., et al. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Biomacromolecules, 21(7), 2733-2744. [Link]

• Faghihi, H., et al. (2016). A Comparative Study to Evaluate the Effect of Different Carbohydrates on the Stability of Immunoglobulin G during Lyophilization and Following Storage. Pharmaceutical Sciences, 22(4), 251-259. [Link]

• Senter, P. D., et al. (2019). Production of 2,5-anhydro-d-mannose unit (M-Unit) at the reducing end... ResearchGate. [Link]

• Mo, I. V., et al. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. PubMed, 32530230. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. SciSpace. [Link]

• David, L., et al. (2016). Octanoic Hydrazide-Linked Chitooligosaccharides-2,5-Anhydro-d-Mannofuranose. Molecules, 21(8), 1083. [Link]

Sources

• 1. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Structural Validation of 2,5-Anhydro-D-mannose Oximes: A Comparative Guide to NMR and MS Methodologies

As the demand for highly defined block copolymers and functionalized chitooligosaccharides grows, the precision of end-group modification chemistry has become a critical bottleneck in drug development and biomaterials science. Nitrous acid (HONO) depolymerization of chitosan yields oligomers terminating in a highly reactive 2,5-anhydro-D-mannose (M-unit)[1]. Unlike native reducing sugars that suffer from sluggish mutarotation kinetics, the M-unit readily undergoes oximation with alkoxyamines to form stable, acyclic imines[2].

However, validating the success, stereochemistry, and yield of this oximation requires a rigorous analytical approach. As a Senior Application Scientist, I have structured this guide to objectively compare the two primary modalities for structural validation—Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS)—providing the mechanistic causality and self-validating protocols necessary to ensure absolute scientific integrity.

Mechanistic Context: The M-Unit and Oxime Ligation

The M-unit generated at the reducing end of cleaved chitosan polymers possesses a pendant aldehyde group[3]. In aqueous environments, this aldehyde does not remain free; it exists in a dynamic equilibrium, predominantly forming a hydrated gem-diol[4]. During the oxime click reaction, alkoxyamines nucleophilically attack the trace amounts of free aldehyde, shifting the equilibrium and driving the reaction to completion[5].

Because this reaction generates both E- and Z-isomers of the resulting oxime, and because the oligomeric backbone is highly polydisperse, structural validation cannot rely on a single analytical technique.

Caption: Workflow of 2,5-anhydro-D-mannose oxime synthesis via nitrous acid depolymerization.

Analytical Modalities: NMR vs. MS

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for elucidating the stereochemical nuances of the M-unit. Because oximation yields acyclic imines, ^1^H NMR can distinctly resolve and quantify the E- and Z-isomers of the oxime[2]. Furthermore, NMR allows for the direct observation of the unreacted gem-diol versus the free aldehyde, providing critical kinetic insights into the conjugation efficiency[5].

Mass Spectrometry (MS)

While NMR excels at stereochemistry, it struggles to accurately define the degree of polymerization (DP) in highly polydisperse samples. Mass Spectrometry (particularly MALDI-TOF and LC-ESI-MS) provides absolute confirmation of the macromolecular architecture[6]. By detecting the exact mass shift corresponding to the loss of water (-18 Da) and the addition of the oxyamine, MS serves as the ultimate proof of covalent conjugation[3].

Caption: Complementary structural validation logic using NMR and MS techniques.

Quantitative Data & Performance Comparison

To objectively evaluate these alternatives, we must look at their specific analytical capabilities and the spectral benchmarks used to validate the M-unit oxime.

Table 1: Performance Matrix for Oxime Validation

Analytical Capability	^1^H / 2D NMR	MALDI-TOF / ESI-MS	Causality / Impact on Validation
E/Z Isomer Resolution	Excellent	Poor	MS cannot differentiate isobaric stereoisomers; NMR is mandatory for isomeric ratios.
Gem-diol Quantification	Excellent	Poor	The gem-diol is the resting state of the M-unit[4]. NMR tracks its depletion to calculate yield.
DP Distribution Mapping	Moderate	Excellent	MS prevents signal overlap seen in NMR, allowing exact mapping of oligomer chain lengths[6].
Sensitivity (LOD)	Low (Milligram scale)	High (Microgram scale)	MS is required when analyzing trace fractions of high-molecular-weight block copolymers.

Table 2: Key ^1^H NMR Chemical Shifts (in D2O, 293K)

Data synthesized from established oxime click characterizations[5].

Structural Motif	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity & Coupling (Hz)
Free Aldehyde (M-unit)	H1	~ 9.52	Multiplet (m)
Gem-diol (M-unit)	H1	~ 5.10	Doublet (d), J = 5.25
Oxime (E-isomer)	N-CH	~ 7.64	Doublet (d), J = 4.33
Oxime (Z-isomer)	N-CH	~ 7.04	Doublet (d), J = 6.22

Validated Experimental Protocols

The following methodologies are designed as self-validating systems. Each protocol includes a checkpoint to ensure data integrity before proceeding to the next analytical phase.

Protocol 1: M-Unit Generation and Oximation

Causality: The oximation relies on the nucleophilic attack of the oxyamine. Operating at pH 3–5 provides the optimal thermodynamic balance: it is acidic enough to activate the aldehyde via protonation, but not so acidic that the oxyamine becomes entirely protonated and non-nucleophilic[5].

• Depolymerization: Dissolve chitosan (10 g/L) in 0.5% w/v acetic acid. Add 1M NaNO2 dropwise under magnetic stirring at room temperature[5].

• Purification: Stir overnight, then fractionate the crude reaction via ultrafiltration to isolate the desired DP range[5].

• Oximation: Mix the purified M-unit oligomers with a 5-fold molar excess of the target alkoxyamine (e.g., MeO-PEG-ONH2) in an acetate buffer (pH 4.0) at 45°C for 24 hours[5].

• Validation Checkpoint: Before adding the alkoxyamine, take a small aliquot for a rapid ^1^H NMR scan. The presence of a distinct doublet at ~5.10 ppm confirms successful HONO cleavage and gem-diol formation[7]. If this peak is absent, the depolymerization failed.

Protocol 2: NMR Structural Validation

Causality: Because the M-unit aldehyde exists predominantly as a hydrated gem-diol in water, the residual H2O peak (4.7 ppm) can easily obscure the anomeric proton region. Repeated D2~O exchange is mandatory to suppress the solvent signal and ensure a clean baseline for integration[1].

• Sample Prep: Lyophilize 10 mg of the purified oxime conjugate. Re-dissolve in 99.9% D2O and lyophilize again. Repeat this process three times.

• Acquisition: Dissolve the final powder in 0.6 mL of D2O. Acquire a ^1^H NMR spectrum at 298K using a high-field spectrometer (≥ 500 MHz) with a relaxation delay of at least 7 seconds to ensure quantitative integration[5].

• Validation Checkpoint (Mass Balance): Integrate the newly formed E/Z oxime protons (7.04 and 7.64 ppm) and any residual unreacted gem-diol (5.10 ppm). The sum of these integrals must equal the integral of the glucosamine H2 proton (2.90–3.10 ppm)[5]. A mismatch indicates side reactions or signal suppression.

Protocol 3: MS Validation (MALDI-TOF)

Causality: Chitooligosaccharides are highly polar and their glycosidic bonds are fragile. MALDI-TOF provides soft ionization, preventing the in-source fragmentation of the newly formed oxime bond, which is critical for identifying the intact block copolymer[6].

• Matrix Preparation: Prepare a matrix solution of 2,5-dihydroxybenzoic acid (DHB) in 50% acetonitrile/0.1% trifluoroacetic acid.

• Spotting: Mix the oxime conjugate solution (1 mg/mL) with the matrix at a 1:1 ratio. Spot 1 µL onto the MALDI target plate and allow it to crystallize at room temperature.

• Acquisition: Acquire spectra in positive ion reflectron mode.

• Validation Checkpoint: Calculate the mass difference between adjacent polymeric peaks. The difference must be exactly 161.1 Da (the mass of one dehydrated glucosamine unit)[8]. If the spacing is irregular, the sample has undergone unintended backbone degradation during ionization or synthesis.

Conclusion & Best Practices

For the structural validation of 2,5-Anhydro-D-mannose oximes, neither NMR nor MS is sufficient in isolation. NMR must be utilized to confirm the reaction kinetics, map the E/Z stereoisomerism, and verify the consumption of the gem-diol intermediate. Conversely, MS must be deployed to map the absolute degree of polymerization and confirm the exact mass shift of the conjugate. By integrating both modalities through self-validating protocols, researchers can guarantee the structural integrity of their synthesized biomaterials.

References

• 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides Biomacromolecules (2020).[Link]

• Synthesis of Polysaccharide-b-PEG Block Copolymers by Oxime Click Chemical Communications (2012).[Link]

• Regioselective chitosan end-group activation: the triskelion approach RSC Advances (2017).[Link]

• Structural Characterization and Anticoagulant Activities of a Keratan Sulfate-like Polysaccharide from the Sea Cucumber Holothuria fuscopunctata Marine Drugs (2023).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. WO2016101068A1 - Conjugated chitosans and method of use and of making same - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. d-nb.info [d-nb.info]
• 7. Structural Characterization and Anticoagulant Activities of a Keratan Sulfate-like Polysaccharide from the Sea Cucumber Holothuria fuscopunctata - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Comparative Analysis: 2,5-Anhydro-D-mannose Oxime vs. 2,5-Anhydro-D-talose Derivatives in Glycobiology

As researchers push the boundaries of carbohydrate chemistry and drug development, 2,5-anhydrohexoses have emerged as critical structural motifs. These unusual five-membered furanose rings are typically generated via the deaminative cleavage of hexosamines. However, their specific stereochemistry dictates vastly different biological applications.

This guide provides an objective, data-driven comparison between 2,5-Anhydro-D-mannose Oxime —a potent synthetic enzyme inhibitor—and 2,5-anhydro-D-talose derivatives —bioactive oligosaccharide terminals derived from complex glycosaminoglycans (GAGs). By understanding the causality behind their synthesis and their divergent mechanisms of action, drug development professionals can better leverage these compounds in targeted therapeutics.

Structural Divergence and Mechanistic Pathways

The fundamental difference between these two classes of compounds lies in the stereochemistry of their precursors and the subsequent chemical modifications applied to them.

The Stereospecificity of Deaminative Cleavage

The choice of nitrous acid (HONO) for depolymerizing polysaccharides is not arbitrary; it specifically targets N-deacetylated hexosamines[1]. The reaction proceeds via a diazonium intermediate, triggering a stereospecific ring contraction that yields a 2,5-anhydrohexose. Crucially, the stereochemistry of the C-4 hydroxyl group in the parent hexosamine dictates the product:

• Glucosamine (found in chitosan) yields the mannose epimer (2,5-anhydro-D-mannose)[1].

• Galactosamine (found in chondroitin and dermatan sulfate) yields the talose epimer (2,5-anhydro-D-talose)[2].

Divergent Biological Targets

2,5-Anhydro-D-mannose Oxime (CAS 127676-61-3): Why derivatize the mannose epimer to an oxime? The naked aldehyde at C-1 of 2,5-anhydro-D-mannose is highly reactive and susceptible to epimerization. By reacting it with hydroxylamine, the molecule is locked into a stable furanose-oxime structure. This specific geometry closely mimics the oxocarbenium ion transition state of glycosidic bond cleavage, making it a potent competitive inhibitor of alpha-mannosidase and a valuable tool for blocking glycosylation[3].

2,5-Anhydro-D-talose Derivatives: Unlike the small-molecule oxime, 2,5-anhydro-D-talose is rarely used in isolation. Instead, it serves as the bioactive reducing end of oligosaccharides generated from GAGs. For instance, fucosylated chondroitin sulfate (FCS) fragments terminating in 2,5-anhydro-D-talose spatially mimic the sialyl Lewis X (sLeX) epitope, allowing them to act as high-affinity antagonists for P-selectin[4]. Similarly, dermatan sulfate oligosaccharides terminating in this talose derivative act as inhibitors of bovine testicular hyaluronidase[5].

Workflow of 2,5-anhydrohexose generation via deaminative cleavage and derivatization.

Quantitative Performance & Target Affinities

To objectively evaluate these compounds, we must compare their physicochemical properties and biological performance metrics.

Table 1: Structural & Physicochemical Comparison

Feature	2,5-Anhydro-D-mannose Oxime	2,5-Anhydro-D-talose Derivatives
CAS Number	127676-61-3[3]	Varies (Oligosaccharide dependent)
Precursor Material	D-Glucosamine (via Chitosan)[1]	D-Galactosamine (via Chondroitin/Dermatan)[2]
Functional Modification	Oxime group at C-1	Oligosaccharide chain at non-reducing end
Primary Target	Alpha-mannosidase[3]	Hyaluronidase[5], P-Selectin[4]
Mechanism of Action	Transition-state analog	Spatial mimicry (e.g., sLeX analog)[4]

Table 2: Biological Performance & Target Affinities

Compound / Derivative	Target Enzyme / Receptor	Performance / Affinity	Key Application
2,5-Anhydro-D-mannofuranose oxime	Alpha-mannosidase	Low micromolar range inhibition[3]	Glycosylation inhibitor, Click chemistry[3]
Dermatan sulfate 2,5-anhydro-D-talose hexasaccharide	Bovine Testicular Hyaluronidase	Dose-dependent competitive inhibition[5]	Extracellular matrix modulation
FCS 2,5-anhydro-D-talose trisaccharide	P-Selectin	High affinity (comparable to sLeX)[4]	Anti-inflammatory, Anti-thrombotic[4]

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems. Every critical step includes a mechanistic justification and a validation checkpoint to ensure scientific integrity.

Protocol A: Synthesis and Assay of 2,5-Anhydro-D-mannose Oxime

This workflow isolates the mannose epimer and locks it into its active oxime conformation.

• Nitrous Acid Depolymerization: Dissolve chitosan in an aqueous solution of sodium nitrite ( NaNO2​ ). Adjust the pH to 4.0 using acetic acid.

  • Causality: pH 4.0 is optimal because it ensures the protonation of the primary amine to form the diazonium salt while preventing the non-specific acid hydrolysis of glycosidic bonds that occurs at lower pH levels.

• Oxime Derivatization: Add hydroxylamine hydrochloride ( NH2​OH⋅HCl ) to the purified 2,5-anhydro-D-mannose fraction and incubate at 60°C for 2 hours.

  • Validation Checkpoint: Analyze the product via 1H NMR. The disappearance of the reactive aldehyde signal and the emergence of a stable oxime proton signal confirms the structural lock.

• Alpha-Mannosidase Inhibition Assay: Incubate the purified oxime with alpha-mannosidase and the colorimetric substrate p-nitrophenyl-alpha-D-mannopyranoside.

  • Causality: If the oxime successfully acts as a transition-state analog, it will competitively bind the active site, preventing the cleavage of the substrate and resulting in a quantifiable decrease in absorbance at 405 nm.

Protocol B: Preparation of 2,5-Anhydro-D-talose Terminated Oligosaccharides

This workflow extracts bioactive talose-terminated fragments from complex GAGs.

• Hydrazinolysis of Dermatan Sulfate: Treat dermatan sulfate with anhydrous hydrazine at 100°C.

  • Causality: This step partially N-deacetylates the GAG, exposing free amino groups on the galactosamine residues, which are strictly required for the subsequent cleavage step.

• Deaminative Cleavage: React the partially N-deacetylated GAG with nitrous acid at pH 4.0[5].

  • Validation Checkpoint: Utilize gel permeation chromatography (GPC) coupled with 1H NMR. The presence of an anomeric resonance at ~5.05 ppm confirms the successful generation of the 2,5-anhydro-D-talose reducing end[2].

• Hyaluronidase Inhibition Assay: Introduce the isolated hexasaccharides to a reaction system containing hyaluronan and bovine testicular hyaluronidase[5]. Analyze the hydrolysis products via HPLC to confirm dose-dependent inhibition.

Divergent inhibitory mechanisms of 2,5-anhydro-D-mannose oxime and D-talose derivatives.

References

• Biomacromolecules. "2,5-Anhydro-D-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides." National Center for Biotechnology Information (PMC). Available at:[Link]

• Marine Drugs. "Structural Characterization and Anticoagulant Activities of a Keratan Sulfate-like Polysaccharide from the Sea Cucumber Holothuria fuscopunctata." MDPI. Available at:[Link]

• Marine Drugs. "Exploring the Inhibitory Effects of Fucosylated Chondroitin Sulfate (FCS) Oligosaccharide Isolated from Stichopus horrens and the Derivatives on P-Selectin." MDPI. Available at:[Link]

• Carbohydrate Research. "Dermatan sulfate oligosaccharides having reducing end 2,5-anhydro-D-talose inhibit bovine testicular hyaluronidase activity." ResearchGate / Elsevier. Available at:[Link]

Sources

• 1. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. CAS 127676-61-3: 2,5-ANHYDRO-D-MANNOSE OXIME | CymitQuimica [cymitquimica.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Standardization of 2,5-Anhydro-D-mannose Oxime as a Quantitative Reference Material

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of novel chemical entities is a cornerstone of rigorous scientific research and pharmaceutical development. This guide provides an in-depth, technically-grounded framework for the establishment and validation of 2,5-Anhydro-D-mannose oxime as an in-house quantitative reference material. Given the limited commercial availability of a certified reference standard for this specific molecule, this document serves as a critical resource for laboratories needing to generate their own reliable standard for assay validation, impurity profiling, and stability studies.

We will move beyond a simple listing of protocols to explain the scientific rationale behind the selection of orthogonal analytical methods. This guide emphasizes a self-validating system of characterization and purity assignment, ensuring the resulting reference material is fit for its intended purpose.

Part 1: Synthesis and Structural Confirmation of the Candidate Material

The journey to a reference standard begins with the synthesis and unequivocal identification of the target molecule. 2,5-Anhydro-D-mannose oxime is typically prepared from its parent aldehyde, 2,5-Anhydro-D-mannose.[1][2]

Protocol 1: Synthesis of 2,5-Anhydro-D-mannose Oxime

The oximation of an aldehyde is a robust and well-documented chemical transformation.[3][4] This procedure adapts standard methods for the specific context of a water-soluble sugar aldehyde.

Rationale: The reaction of a carbonyl compound with hydroxylamine hydrochloride is a classic method for forming oximes.[3][5] The use of a mild base like sodium carbonate is crucial to neutralize the HCl salt of hydroxylamine, liberating the free nucleophile without causing degradation of the sensitive sugar backbone. Performing the reaction at room temperature minimizes the formation of byproducts.

Step-by-Step Methodology:

• Dissolution: Dissolve 2,5-Anhydro-D-mannose (1.0 eq) in deionized water.

• Reagent Addition: Add hydroxylamine hydrochloride (1.2 eq) and anhydrous sodium carbonate (1.5 eq) to the solution.

• Reaction: Stir the mixture vigorously at room temperature for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Purification: Upon completion, the resulting oxime, being highly water-soluble, requires purification via lyophilization to remove water, followed by recrystallization from an ethanol/water mixture to yield the purified 2,5-Anhydro-D-mannose oxime.

Structural Elucidation: An Orthogonal Approach

Confirmation of the chemical identity is not a single measurement but a consensus drawn from multiple, independent analytical techniques. This orthogonal approach provides a high degree of confidence in the structure of the candidate material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are paramount for confirming the covalent structure, including the stereochemistry of the sugar ring and the presence of the oxime functional group.[6] The spectra should confirm the number of protons and carbons and their chemical environments. The formation of syn and anti isomers of the oxime is possible and can often be distinguished and quantified by NMR.[7]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the accurate mass of the molecule, which in turn confirms its elemental composition.

• Infrared (IR) Spectroscopy: FTIR analysis confirms the presence of key functional groups, such as the O-H stretch from the hydroxyl groups, the C-H stretches of the sugar backbone, and the C=N stretch characteristic of the oxime.

Caption: Orthogonal workflow for identity confirmation.

Part 2: Purity Assessment and Value Assignment

Once the identity is confirmed, the critical step is to assign a purity value. No single method is sufficient. Here, we compare three common approaches, culminating in the robust Mass Balance method, which is considered the gold standard for certifying reference materials.[8][9][10][11]

Method A: High-Performance Liquid Chromatography (HPLC-UV)

For compounds with a UV chromophore, like the oxime group, HPLC-UV is a powerful tool for assessing purity.[12][13][14]

Rationale: This method separates the main component from its impurities based on their differential partitioning between a stationary and a mobile phase. The area of the chromatographic peak is proportional to the concentration of the compound. The "percent area" method provides a good initial estimate of purity. However, it assumes that all impurities have the same UV response as the main peak, which is a significant limitation. For more accurate quantification, pre-column derivatization with a strongly UV-absorbing tag like 1-phenyl-3-methyl-5-pyrazolone (PMP) can be employed, though this adds complexity.[14][15][16]

Protocol 2: HPLC-UV Purity Assay

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Calculation: Purity is calculated as (Area of Main Peak / Total Area of All Peaks) x 100%.

Method B: Quantitative NMR (qNMR)

qNMR is a primary ratio method recognized by national metrology institutes for its high accuracy and direct traceability to the International System of Units (SI).[17][18][19]

Rationale: Unlike other methods, the signal intensity in NMR is directly proportional to the number of atomic nuclei, independent of the molecule's structure.[18][20] By comparing the integral of a specific proton signal from the analyte with the integral of a signal from a certified internal standard of known purity and weight, a highly accurate purity value for the analyte can be calculated.[18][21]

Protocol 3: qNMR Purity Assay

• Preparation: Accurately weigh the 2,5-Anhydro-D-mannose oxime candidate material and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube.

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., D₂O).

• Acquisition: Acquire a ¹H NMR spectrum using parameters that ensure full signal relaxation (e.g., a long relaxation delay, D1, of at least 5 times the longest T1 relaxation time).[18]

• Processing: Carefully process the spectrum and integrate a well-resolved signal for both the analyte and the internal standard.

• Calculation: The purity of the analyte is calculated using the established qNMR equations, accounting for the weights, molecular weights, and number of protons for both the analyte and the standard.

Method C: The Mass Balance Approach

This is the most comprehensive method for assigning purity. It defines purity by accounting for all possible impurities, rather than just measuring the main component.[8][11] The purity is calculated as:

Purity (%) = 100% - (Water Content + Residual Solvents + Non-Volatile Residue + Organic Impurities)

This requires several distinct experiments:

• Water Content by Karl Fischer Titration: This is the most accurate method for determining water content in a solid sample.[22][23][24][25][26] It is a coulometric or volumetric titration specific to water.[22][24][25]

• Residual Solvents by Headspace Gas Chromatography (GC-HS): This method identifies and quantifies any organic solvents remaining from the synthesis and purification process.

• Non-Volatile Residue (Residue on Ignition): This measures the amount of inorganic impurities by burning off all organic material and weighing the remaining ash.

• Organic Impurities by HPLC: The value from the HPLC-UV analysis (Method A) is used here.

Comparative Data Summary

The following table presents hypothetical, yet realistic, data from the characterization of a single batch of synthesized 2,5-Anhydro-D-mannose oxime.

Parameter	Method	Result	Rationale / Significance
Identity	¹H NMR, ¹³C NMR, HRMS, FTIR	Conforms to Structure	Confirms the material is the correct molecule.
Purity Estimate	HPLC-UV (% Area)	99.5%	Provides a rapid but potentially overestimated purity value.
Purity (Primary)	qNMR (vs. CRM Maleic Acid)	98.9% (± 0.4% U)	A highly accurate, SI-traceable purity value.[17][18]
Water Content	Karl Fischer Titration	0.65%	Quantifies water, a common impurity in hygroscopic materials.[22][23]
Residual Solvents	GC-HS	0.15% (Ethanol)	Quantifies volatile organic impurities from purification.
Non-Volatile Residue	Residue on Ignition	<0.1%	Measures inorganic impurities.
Organic Impurities	HPLC-UV	0.5%	Sum of all related organic impurities detected by HPLC.
Purity (Mass Balance)	100 - (0.65+0.15+0.1+0.5)	98.6%	The most comprehensive and defensible purity value, derived by subtracting all measured impurities.[8][27]

Discussion and Final Value Assignment

The comparative data reveals important insights. The initial HPLC % area method suggested a purity of 99.5%, which is higher than the values from the more rigorous qNMR (98.9%) and Mass Balance (98.6%) approaches. This discrepancy highlights the limitation of the % area method, which likely underestimates the contribution of impurities that have a poor UV response.

The excellent agreement between the qNMR and Mass Balance results provides a high degree of confidence. The Mass Balance approach is often preferred for official certification as it provides a complete picture of the material's composition.[8][10] Therefore, for the purpose of establishing this batch as an in-house quantitative reference material, the assigned purity value would be 98.6% , with an associated uncertainty calculated from the uncertainties of each individual measurement.

This comprehensive, multi-faceted approach ensures that the 2,5-Anhydro-D-mannose oxime reference material is thoroughly characterized and fit-for-purpose, enabling researchers to perform quantitative analyses with confidence and scientific integrity, in alignment with principles outlined in guidelines such as ICH Q2(R1).[28][29][30]

References

• qNMR - BIPM . Bureau International des Poids et Mesures. [Link]

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation - MDPI . (2021, January 18). MDPI. [Link]

• Quantitative NMR Assays (qNMR) - Bruker . Bruker. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy . ECA Academy. [Link]

• Quantitative NMR | Organic Primary Standards Group . National Metrology Institute of Japan. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . (2021, September 17). U.S. Food and Drug Administration. [Link]

• Determination of Water Content using the Karl Fischer Coulometric Method - NCBI - NIH . National Center for Biotechnology Information. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH Q2 Analytical Method Validation | PPTX - Slideshare . (2018, March 18). Slideshare. [Link]

• Quality Guidelines - ICH . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Karl Fischer water content titration - Scharlab . Scharlab. [Link]

• Efficient Preparation of Aldoximes from Arylaldehydes, Ethylenediamine and Oxone® in Water - PMC . (2007, June 28). National Center for Biotechnology Information. [Link]

• Water Determination (Karl Fischer Method) . The Japanese Pharmacopoeia. [Link]

• (PDF) Certification of Reference Standards in Pharmacy: Mass Balance Method . (2018, January 10). ResearchGate. [Link]

• Establishment of the purity values of carbohydrate certified reference materials using quantitative nuclear magnetic resonance and mass balance approach - PubMed . (2014, June 15). National Center for Biotechnology Information. [Link]

• Simultaneous determination of naphthalimide-labelled monosaccharides in P. cyrtonema Hua. polysaccharides utilizing the HPLC-UV technique - Analytical Methods (RSC Publishing) . (2024, January 22). Royal Society of Chemistry. [Link]

• Enzymatic analysis of 2,5-anhydro-D-mannitol and related compounds - PubMed . (1983, September). National Center for Biotechnology Information. [Link]

• Product Class 15: Oximes . Thieme. [Link]

• Green Approach for Synthesis of Oximes by Using Natural Acids . (2024, April 4). International Journal of Creative Research Thoughts. [Link]

• Advanced Monosaccharide Analysis Methods - Creative Biolabs . Creative Biolabs. [Link]

• Revisiting Monosaccharide Analysis – Quantitation of a Comprehensive Set of Monosaccharides using Dynamic Multiple Reaction Monitoring - PMC . (2015, January 1). National Center for Biotechnology Information. [Link]

• Mass Balance Documentation . (2024, April 1). ClassNK. [Link]

• Optimization of HPLC Detection of PMP Derivatives of Carbohydrates - Clemson OPEN . (2013). Clemson University. [Link]

• An Efficient Procedure for Synthesis of Oximes by Grinding . (2004). Asian Journal of Chemistry. [Link]

• Effects of Hydrolysis Condition and Detection Method on the Monosaccharide Composition Analysis of Polysaccharides from Natural - Semantic Scholar . (2023, December 19). Semantic Scholar. [Link]

• Mass Balance Approach in the chemical industry - One Click LCA . (2024, December 3). One Click LCA. [Link]

• ISCC EU Mass Balance Guidance Document . (2025, April 2). ISCC System. [Link]

• Mass balance standard/Standards and certification schemes related to the mass balance approach | Klimatledande Processindustri - Lindholmen Science Park . Lindholmen Science Park. [Link]

• Carbohydrates in human nutrition - Food and Agriculture Organization . Food and Agriculture Organization of the United Nations. [Link]

• (PDF) Synthesis of Carbohydrates as Reference Standards for Metabolomics Studies . (2015, July 21). ResearchGate. [Link]

• Preparation of Some Pentose Oximes - Collections | Kyushu University Library . Kyushu University. [Link]

• A new synthesis of 2,5-anhydro-D-mannose derivatives . (1990). Canadian Journal of Chemistry. [Link]

• Production of 2,5-anhydro-d-mannose unit (M-Unit) at the reducing end... - ResearchGate . ResearchGate. [Link]

• Real-time NMR Studies of the Formation and Equilibrium States of Sugar Oximes and Glycosyl Hydrazides - ResearchGate . (2025, September 25). ResearchGate. [Link]

• A New Class of Bi- and Trifunctional Sugar Oximes as Antidotes against Organophosphorus Poisoning - PMC . (2012, March 14). National Center for Biotechnology Information. [Link]

• NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity - CIGS . (2002). CIGS. [Link]

• Functionalized Sugar Oximes: Synthesis and Utilization for Structurally Diverse Scaffolds - Juniper Publishers . (2024, December 19). Juniper Publishers. [Link]

• 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides | Biomacromolecules - ACS Publications . (2020, June 15). ACS Publications. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. scbt.com [scbt.com]
• 3. Efficient Preparation of Aldoximes from Arylaldehydes, Ethylenediamine and Oxone® in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. cigs.unimo.it [cigs.unimo.it]
• 7. juniperpublishers.com [juniperpublishers.com]
• 8. researchgate.net [researchgate.net]
• 9. Establishment of the purity values of carbohydrate certified reference materials using quantitative nuclear magnetic resonance and mass balance approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. classnk.or.jp [classnk.or.jp]
• 11. oneclicklca.com [oneclicklca.com]
• 12. Simultaneous determination of naphthalimide-labelled monosaccharides in P. cyrtonema Hua. polysaccharides utilizing the HPLC-UV technique - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. Advanced Monosaccharide Analysis Methods - Creative Biolabs [creative-biolabs.com]
• 14. "Optimization of HPLC Detection of PMP Derivatives of Carbohydrates" by Weizheng Wang [open.clemson.edu]
• 15. Revisiting Monosaccharide Analysis – Quantitation of a Comprehensive Set of Monosaccharides using Dynamic Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. qNMR - BIPM [bipm.org]
• 18. mdpi.com [mdpi.com]
• 19. Quantitative NMR | Organic Primary Standards Group [unit.aist.go.jp]
• 20. Quantitative NMR Assays (qNMR) | Bruker [bruker.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. Determination of Water Content using the Karl Fischer Coulometric Method - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. Karl Fischer 標準 [sigmaaldrich.com]
• 24. metrohm.com [metrohm.com]
• 25. Karl Fischer water content titration - Scharlab [scharlab.com]
• 26. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 27. iscc-system.org [iscc-system.org]
• 28. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 29. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 30. database.ich.org [database.ich.org]

Navigating the Analytical Maze: A Comparative Guide to the Reproducibility of 2,5-Anhydro-D-mannose Oxime Derivatization in Biological Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of 2,5-Anhydro-D-mannose (2,5-AM) in biological matrices is a critical analytical challenge. As a key marker in various physiological and pathological processes, its reliable measurement is paramount. This guide provides an in-depth, objective comparison of the widely used oxime derivatization method for 2,5-AM analysis, primarily by Gas Chromatography-Mass Spectrometry (GC-MS), against alternative analytical strategies. We will delve into the causality behind experimental choices, present supporting data, and offer field-proven insights to ensure your analytical success.

The Analytical Imperative: Why 2,5-Anhydro-D-mannose Quantification Matters

2,5-Anhydro-D-mannose is a unique monosaccharide derivative that emerges from the nitrous acid degradation of glucosamine-containing polysaccharides like heparin and chitosan.[1][2] Its presence and concentration in biological fluids can be indicative of specific metabolic pathways or the breakdown of these biopolymers. However, its structural characteristics, particularly the presence of a reactive aldehyde group, present both an opportunity and a challenge for precise quantification.[3]

The Workhorse Method: Oxime Derivatization for GC-MS Analysis

The cornerstone of 2,5-AM analysis has traditionally been its derivatization to form an oxime, followed by silylation and subsequent analysis by GC-MS. This two-step process is designed to overcome the inherent non-volatility of sugars, a prerequisite for gas chromatography.

The "Why" Behind the Workflow: A Causal Explanation

The aldehyde group in 2,5-Anhydro-D-mannose exists in equilibrium with its cyclic hemiacetal form.[3] This can lead to multiple peaks for a single analyte in a chromatogram, complicating quantification. The initial oximation step, reacting 2,5-AM with a hydroxylamine reagent, serves to "lock" the molecule in its open-chain form by converting the aldehyde into a more stable oxime.[4] This crucial step simplifies the resulting chromatogram, typically yielding two peaks corresponding to the syn and anti isomers of the oxime. The subsequent silylation of hydroxyl groups replaces polar -OH groups with non-polar trimethylsilyl (TMS) ethers, rendering the molecule volatile and thermally stable for GC analysis.

Visualizing the Workflow: From Sample to Signal

Caption: Workflow for 2,5-Anhydro-D-mannose analysis by GC-MS following oxime derivatization.

Reproducibility Under the Microscope: Challenges and Mitigating Strategies

While established, the oxime derivatization protocol is not without its reproducibility challenges, particularly within complex biological matrices.

• Incomplete Derivatization: The efficiency of both the oximation and silylation reactions is paramount. Incomplete reactions can lead to a significant underestimation of the analyte concentration. Reaction conditions such as temperature, time, and reagent concentration must be meticulously optimized and controlled.

• Derivative Stability: Oxime derivatives can be susceptible to hydrolysis, with their stability being influenced by pH and temperature.[4][5] Care must be taken during sample handling and storage to prevent degradation.

• Matrix Effects: Biological matrices are inherently complex, containing a myriad of compounds that can interfere with the derivatization process or co-elute with the analyte of interest, leading to ion suppression or enhancement in the mass spectrometer.

• Formation of Isomers: The formation of syn and anti isomers, while simplifying the chromatogram compared to the underivatized sugar, still requires careful integration and summation of both peak areas for accurate quantification.

To navigate these challenges and ensure a self-validating system, the following are critical:

• Internal Standards: The use of a suitable internal standard (IS) is non-negotiable. An ideal IS would be an isotopically labeled version of 2,5-Anhydro-D-mannose, which would co-elute and experience similar matrix effects and derivatization efficiencies.

• Rigorous Method Validation: A comprehensive validation protocol, including assessments of linearity, accuracy, precision (intra- and inter-day), limit of detection (LOD), limit of quantification (LOQ), and recovery, is essential to establish the method's reliability.

• Consistent Sample Preparation: Uniformity in sample preparation, from protein precipitation to the timing of derivatization steps, is key to minimizing variability between samples.

Charting the Alternatives: A Comparative Analysis

While GC-MS with oxime derivatization is a powerful technique, alternative methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), offer compelling advantages. The following table compares the oxime derivatization GC-MS approach with a direct LC-MS/MS analysis of underivatized D-mannose in plasma, which can serve as a proxy for what to expect with 2,5-Anhydro-D-mannose analysis.

Parameter	Oxime Derivatization GC-MS (Inferred for 2,5-AM)	Direct LC-MS/MS of D-Mannose[6][7][8]	Enzymatic Assay of D-Mannose[9]
Sample Preparation	Multi-step: Protein precipitation, drying, oximation, silylation	Simplified: Protein precipitation, dilution	Minimal: Direct addition of reagents to urine
Analysis Time	Longer due to derivatization and GC run time	Shorter, direct injection after sample cleanup	Rapid, suitable for high-throughput
Selectivity	High, based on GC retention time and MS fragmentation	High, based on chromatographic separation and MS/MS transitions	Can be susceptible to interference from other hexoses
Sensitivity (LOQ)	Typically in the low µg/mL to ng/mL range	1.25 µg/mL in plasma[6][7][8]	~1.5 µg/mL (8 µM) in urine[9]
Reproducibility (RSD)	Can be >10% if not strictly controlled	<10%[6][7][8]	Dependent on assay conditions
Accuracy (Recovery)	Variable, dependent on derivatization efficiency	96-104%[6][7][8]	Good, but can be affected by matrix
Throughput	Lower due to extensive sample preparation	Higher	Highest
Key Advantage	Well-established for volatile analysis of sugars	High specificity and simplified sample preparation	Speed and ease of use
Key Disadvantage	Labor-intensive, potential for derivative instability	Potential for matrix effects, requires specialized instrumentation	Potentially lower specificity

In-Depth Experimental Protocols

Protocol 1: 2,5-Anhydro-D-mannose Oxime Derivatization for GC-MS Analysis

This protocol is a representative workflow for the analysis of 2,5-AM in human plasma.

1. Sample Preparation and Protein Precipitation: a. To 100 µL of plasma, add 400 µL of ice-cold acetonitrile containing the internal standard. b. Vortex for 1 minute to precipitate proteins. c. Centrifuge at 14,000 x g for 10 minutes at 4°C. d. Transfer the supernatant to a new microcentrifuge tube.

2. Drying: a. Evaporate the supernatant to complete dryness using a vacuum concentrator (e.g., SpeedVac).

3. Oximation: a. Add 50 µL of 20 mg/mL hydroxylamine hydrochloride in pyridine to the dried sample. b. Vortex briefly and incubate at 90°C for 30 minutes. c. Allow the sample to cool to room temperature.

4. Silylation: a. Add 80 µL of a silylating agent (e.g., N-Methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA with 1% Trimethylchlorosilane - TMCS). b. Vortex and incubate at 60°C for 30 minutes. c. Cool to room temperature before analysis.

5. GC-MS Analysis: a. Inject 1 µL of the derivatized sample into the GC-MS system. b. Use a suitable column (e.g., DB-5ms) and a temperature gradient optimized for sugar analysis. c. Acquire data in full scan or selected ion monitoring (SIM) mode.

Protocol 2: Direct LC-MS/MS Analysis of Underivatized D-Mannose in Plasma (as a comparative method)[6][7][8]

1. Sample Preparation: a. To 50 µL of plasma, add 200 µL of methanol containing the internal standard (e.g., ¹³C₆-D-mannose). b. Vortex for 1 minute. c. Centrifuge at 14,000 x g for 10 minutes. d. Dilute the supernatant with an appropriate mobile phase before injection.

2. LC-MS/MS Analysis: a. Inject the prepared sample into an LC-MS/MS system. b. Employ a suitable column for polar analytes (e.g., HILIC or a specific carbohydrate column). c. Use a mobile phase gradient optimized for the separation of mannose from its isomers. d. Set up multiple reaction monitoring (MRM) transitions for the analyte and internal standard for sensitive and specific detection.

Conclusion: Selecting the Optimal Path Forward

The choice between oxime derivatization followed by GC-MS and a direct LC-MS/MS approach for 2,5-Anhydro-D-mannose analysis hinges on the specific requirements of the study.

The oxime derivatization GC-MS method is a robust and well-documented technique. Its primary strength lies in its ability to handle the challenges of analyzing volatile compounds and providing excellent chromatographic separation. However, its reproducibility is intrinsically tied to meticulous control over the multi-step derivatization process. When high throughput is not a primary concern and the laboratory is well-versed in derivatization techniques, this method can yield reliable and accurate results.

Conversely, direct LC-MS/MS analysis presents a more streamlined and higher-throughput alternative. The simplification of sample preparation significantly reduces the potential for introducing variability, thereby enhancing reproducibility.[6][7][8] For studies involving large sample cohorts where speed and efficiency are critical, LC-MS/MS is often the superior choice, provided that potential matrix effects are carefully addressed through the use of appropriate internal standards and rigorous validation.

Ultimately, the optimal analytical strategy is one that is thoroughly validated within your laboratory's specific context, ensuring the generation of trustworthy and reproducible data for your critical research and development endeavors.

References

• Dills Jr, W. L., Geller, J. I., Gianola, K. M., & McDonough, G. M. (1983). Enzymatic analysis of 2,5-anhydro-D-mannitol and related compounds. Analytical Biochemistry, 133(2), 344–349. [Link]

• Shimadzu. GC-MS. [Link]

• ResearchGate. Production of 2,5-anhydro-d-mannose unit (M-Unit) at the reducing end.... [Link]

• E-Vahdati, S., et al. (2020). 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. Biomacromolecules, 21(7), 2884–2895. [Link]

• ACS Publications. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides | Biomacromolecules. [Link]

• An, Y., et al. (2017). LC–MS/MS determination of D-mannose in human serum as a potential cancer biomarker. Journal of Pharmaceutical and Biomedical Analysis, 145, 549-555. [Link]

• Saba, A., et al. (2019). Quantification of d-mannose in plasma: Development and validation of a reliable and accurate HPLC-MS-MS method. Clinica Chimica Acta, 493, 31-35. [Link]

• MDPI. A Comprehensive 2D-LC/MS/MS Profile of the Normal Human Urinary Metabolome. [Link]

• Khamis, M. M., Adamko, D. J., & El-Aneed, A. (2017). Mass spectrometric based approaches in urine metabolomics and biomarker discovery. Mass spectrometry reviews, 36(2), 193-210. [Link]

• MDPI. Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. [Link]

• PubMed. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides. [Link]

• UNIPI. Quantification of D-mannose in plasma: development and validation of a reliable and accurate HPLC-MS-MS method.[Link]

• ResearchGate. Enzymatic assay of D-mannose from urine. [Link]

• ResearchGate. Quantification of D-mannose in plasma: Development and validation of a reliable and accurate HPLC-MS-MS method | Request PDF. [Link]

• PubMed. Qualitative and quantitative analysis of 2, 5-anhydro-d-mannitol in low molecular weight heparins with high performance anion exchange chromatography hyphenated quadrupole time of flight mass spectrometry. [Link]

• ASBMB. New mass spectrometry assay speeds up UTI diagnosis. [Link]

• SciSpace. Hydrolytic Stability of Hydrazones and Oximes. [Link]

• Taylor & Francis. Mannose – Knowledge and References. [Link]

• Chula Digital Collections. Comparison of validated HPLC methods using two derivatizing agents for gamma-aminobutyric acid quantification. [Link]

• Biocompare.com. 2,5-Anhydro-D-mannose from United States Biological. [Link]

Sources

• 1. 2,5-Anhydro-d-Mannose End-Functionalized Chitin Oligomers Activated by Dioxyamines or Dihydrazides as Precursors of Diblock Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. CAS 127676-61-3: 2,5-ANHYDRO-D-MANNOSE OXIME | CymitQuimica [cymitquimica.com]
• 5. scispace.com [scispace.com]
• 6. Quantification of d-mannose in plasma: Development and validation of a reliable and accurate HPLC-MS-MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. arpi.unipi.it [arpi.unipi.it]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 2,5-Anhydro-D-mannose Oxime

Executive Summary & Mechanistic Hazards

In modern glycobiology and synthetic organic chemistry, 2,5-Anhydro-D-mannose oxime (CAS: 127676-61-3) is highly valued as a precursor for click chemistry and as a potent1[1].

While it is a critical biochemical probe, its inherent biological activity presents unique occupational hazards. Inadvertent exposure—whether dermal, ocular, or via inhalation—can disrupt cellular glycosylation pathways in the handler. Therefore, handling this compound requires a rigorous, causality-driven approach to Personal Protective Equipment (PPE) and environmental controls, ensuring that every operational step is inherently safe and self-validating.

Physicochemical Properties & Hazard Matrix

Understanding the physical nature of the compound dictates the logistical response. The high water solubility of this oxime means that standard latex gloves offer insufficient protection against osmotic permeation.

Property	Value	Operational & Safety Implication
CAS Number	127676-61-3	Essential identifier for Environmental Health & Safety (EHS) logging.
Molecular Weight	177.16 g/mol	Critical for precise stoichiometric calculations during synthesis[1].
Appearance	White to off-white solid	High risk of aerosolization and dust generation; requires careful weighing in a draft-free enclosure[1].
Solubility	Soluble in water & organic solvents	Spill cleanup requires both aqueous and organic decontamination protocols[1].
Biological Activity	Alpha-mannosidase inhibitor	Systemic absorption may interfere with endogenous glycoprotein synthesis[1].

Personal Protective Equipment (PPE) Logic

Do not merely wear PPE; understand why it is required. The following matrix outlines the mandatory equipment and the mechanistic reasoning behind each choice:

• Hand Protection (Nitrile Gloves, ≥0.11 mm thickness):

  • Causality: 2,5-Anhydro-D-mannose oxime is highly soluble in water and biological fluids. Nitrile provides a superior chemical barrier against aqueous solutions compared to latex, preventing transdermal absorption of the enzyme inhibitor. Double-gloving is mandatory during catalytic modifications.

• Eye Protection (Tight-fitting Splash Goggles):

  • Causality: The compound is supplied as a fine, off-white powder. Standard safety glasses leave the orbital area exposed to airborne particulates, which can rapidly dissolve in the mucosa of the eye, leading to localized irritation and systemic absorption.

• Respiratory Protection (Fume Hood / N95 Respirator):

  • Causality: All weighing and transfer operations must occur within a Class II Biological Safety Cabinet or a certified chemical fume hood. If a hood is unavailable for bulk transfer, a NIOSH-approved N95 or P100 particulate respirator is required to prevent inhalation of the biologically active dust.

• Body Protection (Flame-Retardant Lab Coat):

  • Causality: Because this oxime is frequently subjected to catalytic hydrogenation (using pyrophoric catalysts like Pd/C) to form clickable amines, a flame-retardant lab coat is critical to mitigate fire risks during downstream synthesis.

Experimental Workflow: Reductive Amination Protocol

A common application for 2,5-Anhydro-D-mannose oxime is its conversion to a primary amine for downstream conjugation. The following step-by-step methodology details the2[2], integrating safety checks directly into the chemistry.

Step 1: Dissolution & Activation Working inside a fume hood, dissolve 240 mg (0.68 mmol) of the oxime in highly purified water. Add several drops of glacial acetic acid. Scientific Insight: The acid catalyzes the protonation of the oxime, making it more susceptible to reduction[2].

Step 2: Catalyst Addition (High Hazard Step) Purge the reaction flask with inert gas (Argon or N₂). Carefully add 0.19 g of 10% Pd(OH)₂-C. Safety Insight: Palladium on carbon is highly pyrophoric when dry. Never add dry catalyst to a flask containing flammable solvent vapors; the inert atmosphere prevents auto-ignition[2].

Step 3: Hydrogenation Stir the suspension under H₂ gas at atmospheric pressure and room temperature for exactly 2 hours[2].

Step 4: Purification Filter the catalyst through a tightly packed Celite pad to remove the palladium. Remove the solvent under reduced pressure. Purify the resulting syrup using a Biogel P-2 size-exclusion column (1.5 × 200 cm) at a flow rate of 15 mL/h[2].

Step 5: Self-Validating Quality Control (NMR) Trust but verify. Before proceeding to biological assays, confirm the complete reduction of the oxime via ¹H NMR. The starting material exhibits2 corresponding to the E and Z isomers (7:2 ratio)[2]. The total disappearance of these downfield peaks validates a successful reaction and ensures no unreacted enzyme inhibitor remains in your product.

Experimental workflow for the reductive amination of 2,5-Anhydro-D-mannose oxime.

Spill Response & Environmental Disposal Plan

Because 2,5-Anhydro-D-mannose oxime is a biologically active molecule, it must not enter standard municipal wastewater systems.

• Spill Response: Do not dry sweep. Dry sweeping aerosolizes the alpha-mannosidase inhibitor[1]. Lightly dampen the spill with water to bind the powder, then wipe it up with absorbent lab wipes. Wash the affected area thoroughly with soap and water. Place all contaminated wipes into a sealed, labeled biohazard/chemical waste bag.

• Aqueous Waste: All aqueous effluent from the Biogel P-2 column containing trace unreacted oxime must be collected in a designated "Aqueous Hazardous Waste" carboy.

• Solid Catalyst Waste: The filtered Pd(OH)₂-C catalyst must be kept wet with water at all times. Place it in a dedicated "Heavy Metal / Pyrophoric Solid Waste" container. Allowing the filter cake to dry exposes the laboratory to a severe fire hazard.

• Final Disposal: Transfer all segregated waste to your institution's EHS department for high-temperature incineration.

References

• Title: Preparation and application of a “clickable” acceptor for enzymatic synthesis of heparin oligosaccharides Source: National Institutes of Health (NIH) - PubMed Central (PMC) URL: [Link]

Sources

• 1. CAS 127676-61-3: 2,5-ANHYDRO-D-MANNOSE OXIME | CymitQuimica [cymitquimica.com]
• 2. Preparation and application of a “clickable” acceptor for enzymatic synthesis of heparin oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]